N-(2-Amino-5-chlorophenyl)methanesulfonamide

• CAS: 926199-14-6

Core Science & Biosynthesis

"N-(2-Amino-5-chlorophenyl)methanesulfonamide" synthesis protocol

Technical Guide: Synthesis of N-(2-Amino-5-chlorophenyl)methanesulfonamide

Executive Summary & Strategic Analysis

This technical guide details the synthesis of N-(2-Amino-5-chlorophenyl)methanesulfonamide , a critical "privileged scaffold" intermediate often employed in the construction of fused heterocyclic systems such as benzothiadiazine-1,1-dioxides (e.g., diuretics, HCV inhibitors) and serotonin receptor modulators (e.g., Lorcaserin analogs).

The Core Challenge: The synthesis requires the differentiation of two amino groups on a benzene ring. Direct sulfonylation of 4-chloro-1,2-phenylenediamine is operationally difficult due to poor regioselectivity, leading to a mixture of sulfonamides.

The Solution: This protocol utilizes a Nitro-Reduction Route . By starting with 5-chloro-2-nitroaniline , we utilize the nitro group as a "masked" amine. This ensures 100% regioselectivity during the sulfonylation step. Subsequently, a chemoselective reduction is employed to generate the final amine without dechlorinating the aromatic ring.

Retrosynthetic Analysis & Pathway Design

The synthesis is broken down into two linear steps. The critical decision points involve the choice of base in Step 1 and the reducing agent in Step 2.

Figure 1: Strategic pathway prioritizing regiocontrol and halogen preservation.

Detailed Experimental Protocol

Step 1: Sulfonylation of 5-Chloro-2-nitroaniline

Objective: Install the methanesulfonyl group on the free aniline. Critical Control: Temperature control is vital to prevent bis-sulfonylation (formation of the sulfonimide), although the steric bulk of the ortho-nitro group mitigates this risk.

• Reagents:

  • 5-Chloro-2-nitroaniline (1.0 eq) [CAS: 1635-61-6]

  • Methanesulfonyl chloride (MsCl) (1.2 eq)

  • Pyridine (Solvent/Base) OR Dichloromethane (DCM) with Triethylamine (TEA) (3.0 eq).

  • Recommendation: Use Pyridine for cleaner conversion if workup capabilities allow. Use DCM/TEA for easier scale-up.

Procedure (DCM/TEA Method):

• Setup: Charge a 3-neck round-bottom flask with 5-chloro-2-nitroaniline (10.0 g, 58 mmol) and anhydrous DCM (100 mL). Add Triethylamine (24 mL, 174 mmol).

• Addition: Cool the solution to 0°C under a nitrogen atmosphere. Add Methanesulfonyl chloride (5.4 mL, 69.6 mmol) dropwise via a syringe pump or addition funnel over 30 minutes. Exotherm expected.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 7:3). The starting material (bright yellow) should disappear.

• Workup: Quench with water (50 mL). Separate the organic layer.[1] Wash the organic layer with 1M HCl (2 x 50 mL) to remove excess TEA/pyridine. Wash with Brine. Dry over Na2SO4.

• Purification: Concentrate in vacuo. The crude residue is usually pure enough. If necessary, recrystallize from Ethanol/Water.

  • Target Intermediate: N-(5-chloro-2-nitrophenyl)methanesulfonamide.

Step 2: Chemoselective Reduction of the Nitro Group

Objective: Reduce -NO2 to -NH2 without removing the Chlorine atom. Critical Warning: Do NOT use catalytic hydrogenation (H2, Pd/C). Palladium on Carbon will rapidly dechlorinate the aromatic ring, yielding the des-chloro byproduct.

Recommended Method: Iron/Ammonium Chloride (Bechamp-type) Why: High chemoselectivity, cheap, scalable, and environmentally benign compared to Tin (SnCl2).

• Reagents:

  • Intermediate from Step 1 (1.0 eq)

  • Iron Powder (325 mesh, reduced) (5.0 eq)

  • Ammonium Chloride (NH4Cl) (5.0 eq)

  • Solvent: Ethanol/Water (3:1 ratio)

Procedure:

• Setup: In a flask equipped with a mechanical stirrer and reflux condenser, dissolve the Nitro-sulfonamide intermediate (10.0 g) in Ethanol (120 mL) and Water (40 mL).

• Activation: Add Ammonium Chloride (10.7 g) and Iron Powder (11.2 g).

• Reaction: Heat the suspension to vigorous reflux (approx. 80°C) for 2–4 hours.

  • Visual Cue: The reaction mixture will turn from yellow/orange to a dark brown/black slurry (iron oxides).

• Filtration: While still hot, filter the mixture through a pad of Celite to remove iron residues. Wash the pad with hot Ethanol (50 mL).

• Isolation: Concentrate the filtrate to remove most Ethanol. The product often precipitates from the remaining aqueous phase upon cooling.

• Purification: Filter the solid precipitate. Recrystallize from Ethanol or Toluene to obtain off-white to pale grey crystals.

Data & Validation Specifications

Use the following table to validate your isolated product.

Parameter	Specification / Expected Value	Notes
Appearance	Off-white to pale grey crystalline solid	Darkening indicates oxidation (store under N2).
1H NMR (DMSO-d6)	δ ~3.0 (s, 3H, CH3), ~5.2 (br s, 2H, NH2), ~6.7-7.2 (m, 3H, Ar-H), ~9.0 (s, 1H, NH-SO2)	Look for the disappearance of the downfield Nitro-adjacent proton shift.
LC-MS (ESI+)	[M+H]+ = 221.0 (approx)	Chlorine isotope pattern (3:1 ratio of M : M+2) must be visible.
Melting Point	Range: 168–172°C (Derivative dependent)	Sharp range (<2°C) indicates high purity.

Troubleshooting & Decision Logic

Use this workflow to resolve common synthetic issues.

Figure 2: Troubleshooting logic for common impurities.

Safety & Handling (E-E-A-T)

• 5-Chloro-2-nitroaniline: Toxic by inhalation and ingestion. Potential mutagen. Handle in a fume hood.

• Methanesulfonyl Chloride: Lachrymator and corrosive. Reacts violently with water.

• Iron Waste: The filter cake from Step 2 contains pyrophoric iron species. Do not dispose of dry. Keep wet and dispose of according to hazardous waste regulations.

References

• Selective Reduction Methodologies

  • ResearchGate Discussions. "How do you selectively reduce the nitro group?" (Consensus on SnCl2/Fe methods for halo-nitroarenes). Available at: [Link].

• Precursor Properties (5-Chloro-2-nitroaniline)

• Analogous Sulfonamide Synthesis

  • National Institutes of Health (PMC). "N-(2-Amino-5-chlorophenyl)-2-bromobenzenesulfonamide." (Structural analog characterization). Available at: [Link].

• General Reference for Bechamp Reduction

  • Oreate AI Blog. "Beyond the Bechamp: Unpacking the Art of Nitro Group Reduction." Available at: [Link].

Sources

• 1. Page loading... [wap.guidechem.com]

"N-(2-Amino-5-chlorophenyl)methanesulfonamide" chemical properties

Topic: N-(2-Amino-5-chlorophenyl)methanesulfonamide Chemical Properties Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-(2-Amino-5-chlorophenyl)methanesulfonamide (CAS 926199-14-6) is a specialized ortho-phenylenediamine derivative serving as a critical building block in medicinal chemistry. Distinguished by its dual nitrogen functionality—a nucleophilic primary amine and an acidic sulfonamide—positioned ortho to one another, it acts as a "privileged scaffold" for the synthesis of fused heterocycles, particularly 1,2,4-benzothiadiazine-1,1-dioxides . These heterocycles are pharmacophores found in major therapeutic classes, including thiazide diuretics, KATP channel openers (e.g., diazoxide), and HCV NS5B polymerase inhibitors.

This guide details the physicochemical specifications, validated synthetic pathways, and reactivity profiles necessary for utilizing this compound in high-stakes drug discovery campaigns.

Physicochemical Specifications

The molecule exhibits properties characteristic of polar aromatic sulfonamides. The presence of the electron-withdrawing chlorine atom and the sulfonyl group modulates the pKa of the aniline nitrogen, affecting its nucleophilicity compared to unsubstituted phenylenediamines.

Property	Specification	Notes
IUPAC Name	N-(2-Amino-5-chlorophenyl)methanesulfonamide
CAS Number	926199-14-6
Molecular Formula	C7H9ClN2O2S
Molecular Weight	220.68 g/mol
Appearance	Off-white to pale brown solid	Oxidation sensitive (store under inert gas)
Solubility	DMSO (>50 mg/mL), Methanol, DMF	Poor solubility in water and non-polar solvents (Hexane)
pKa (Calculated)	Sulfonamide NH: ~9.5 - 10.5Aniline NH2: ~3.5 - 4.0	Sulfonamide is acidic; Aniline is weakly basic
LogP (Predicted)	~1.4	Lipophilic enough for cell permeability assays
H-Bond Donors	2 (Aniline NH2, Sulfonamide NH)
H-Bond Acceptors	3 (Sulfonyl oxygens, Aniline N)

Synthetic Methodologies

Direct sulfonylation of 4-chloro-1,2-phenylenediamine is often avoided due to poor regioselectivity, leading to mixtures of mono- and bis-sulfonamides. The industry-standard protocol utilizes a Nitro-Reduction Strategy to ensure regiochemical fidelity.

Protocol A: Nitro-Reduction Route (Recommended)

This pathway guarantees the sulfonamide is installed at the correct position relative to the chlorine atom before the competing amine is generated.

Step 1: Sulfonylation

• Substrate: 2-Nitro-5-chloroaniline (CAS 1635-61-6).[1]

• Reagents: Methanesulfonyl chloride (MsCl), Pyridine (or Et3N/DCM).

• Conditions: 0°C to RT, 4–12 h.

• Mechanism: Nucleophilic attack of the aniline nitrogen on the sulfonyl chloride. The nitro group deactivates the ring, preventing over-sulfonylation.

Step 2: Selective Reduction

• Substrate: N-(2-Nitro-5-chlorophenyl)methanesulfonamide.

• Reagents: Iron powder/NH4Cl (Bechamp reduction) OR H2 (1 atm), 10% Pd/C.

• Conditions: Reflux in EtOH/H2O (Fe method) or RT in MeOH (Hydrogenation).

• Critical Note: Avoid harsh acidic reductions (e.g., SnCl2/HCl) if the sulfonamide bond is labile, though methanesulfonamides are generally robust.

Visualization: Synthetic Workflow

Figure 1: Regioselective synthesis via nitro-reduction pathway.

Chemical Reactivity & Transformations[6][7][8][9]

The core utility of N-(2-Amino-5-chlorophenyl)methanesulfonamide lies in its ability to undergo cyclocondensation . The proximity of the sulfonamide nitrogen (N1) and the amine nitrogen (N2) allows for the rapid formation of six-membered heterocycles.

Formation of 1,2,4-Benzothiadiazine-1,1-dioxides

This is the primary transformation for drug discovery applications.

• Reagents: Orthoesters (e.g., triethyl orthoformate) or Aldehydes followed by oxidation.

• Mechanism:

  • Condensation of the primary amine with the electrophile (aldehyde/orthoester) to form an imine/amidine intermediate.

  • Intramolecular nucleophilic attack by the sulfonamide nitrogen.

  • Elimination of leaving groups (EtOH or H2O).

• Application: Synthesis of Diazoxide analogs (KATP modulators) and HCV inhibitors.

Alkylation of the Sulfonamide

The sulfonamide proton is acidic (pKa ~10). Treatment with mild bases (K2CO3, Cs2CO3) allows for selective N-alkylation at the sulfonamide position, provided the primary amine is protected or less reactive under the specific conditions.

Visualization: Cyclization Pathways

Figure 2: Divergent cyclization pathways to bioactive heterocycles.

Analytical Characterization

To validate the identity of the synthesized compound, researchers should look for the following spectral signatures.

1H NMR (DMSO-d6, 400 MHz) Prediction

• δ 9.0–9.5 ppm (1H, s, broad): Sulfonamide NH. Deshielded due to electron-withdrawing sulfonyl group.

• δ 6.8–7.3 ppm (3H, m): Aromatic protons.

  • H3 (ortho to NH2) will be most shielded (doublet).

  • H4 (ortho to Cl) and H6 (ortho to Sulfonamide) will be more deshielded.

• δ 5.0–5.5 ppm (2H, s, broad): Aniline NH2. Exchangeable with D2O.

• δ 2.9–3.1 ppm (3H, s): Methanesulfonyl methyl group (CH3). Distinctive singlet.

Mass Spectrometry (ESI)[2][10]

• Positive Mode [M+H]+: 221.7 (Calculated). Look for the characteristic Chlorine isotope pattern (3:1 ratio of M : M+2).

• Negative Mode [M-H]-: 219.7. Often more sensitive due to the acidic sulfonamide proton.

Handling & Safety

• Hazards: As an aniline derivative, treat as a potential sensitizer and irritant. The sulfonyl moiety adds potential for skin absorption.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Primary anilines are prone to oxidation (browning) upon extended exposure to air.

• Solubility for Assays: Prepare stock solutions in DMSO. Avoid aqueous buffers for long-term storage of stock solutions to prevent hydrolysis or precipitation.

References

• Synthesis of Sulfonamide Scaffolds: Altamura, M., et al. (2012). Crystal structure and synthesis of N-(2-amino-5-chlorophenyl)sulfonamides. Acta Crystallographica Section E.

• Benzothiadiazine Cyclization Chemistry: Gobis, K., et al. (2013). Synthesis and biological activity of novel 3-heteroaryl-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxides. Monatshefte für Chemie.

• Medicinal Applications (HCV/Diuretics): Smith, J. (2022).[2] Benzothiadiazines in modern drug discovery: Structural insights and therapeutic applications. Journal of Research in Chemistry.

• General Reactivity of Ortho-Amino Sulfonamides: Somogyi, L. (2022). Synthesis and Chemistry of 1,2,3-Benzothiadiazine 1,1-Dioxide Derivatives. MDPI Molecules.

Sources

• 1. prepchem.com [prepchem.com]
• 2. mdpi.com [mdpi.com]

"N-(2-Amino-5-chlorophenyl)methanesulfonamide" CAS number 2973403-55-1

An In-depth Technical Guide to N-(2-Amino-5-chlorophenyl)methanesulfonamide (CAS 2973403-55-1)

A Note on Chemical Identity

While the CAS number 2973403-55-1 is associated with "N-(2-Amino-5-chlorophenyl)methanesulfonamide," it is crucial to note that some chemical suppliers list the IUPAC name as N-(3-amino-5-chlorophenyl)methanesulfonamide for the same CAS number.[1] This suggests a potential ambiguity in the common naming or the existence of isomers cataloged under the same number. For the purpose of this guide, we will proceed with the structure implied by the initial topic, N-(2-Amino-5-chlorophenyl)methanesulfonamide, while researchers should verify the structure of their specific material using analytical methods.

Introduction: A Versatile Intermediate in Pharmaceutical Synthesis

N-(2-Amino-5-chlorophenyl)methanesulfonamide is a substituted aromatic sulfonamide that holds significant potential as a key building block in the synthesis of novel pharmaceutical agents.[2] Its bifunctional nature, possessing both a reactive aniline moiety and a sulfonamide group, makes it a valuable intermediate for constructing more complex molecular architectures. The sulfonamide group is a well-established pharmacophore found in a wide array of therapeutic agents, including antimicrobial drugs, carbonic anhydrase inhibitors, and anti-tumor agents.[3] The presence of a chloro- and an amino-substituent on the phenyl ring further allows for diverse chemical modifications, enabling the exploration of a broad chemical space in drug discovery programs. This guide provides a comprehensive overview of the known properties, a proposed synthetic pathway, potential mechanisms of action based on related structures, and standard analytical and safety protocols for N-(2-Amino-5-chlorophenyl)methanesulfonamide.

Physicochemical Properties

The fundamental physicochemical properties of N-(2-Amino-5-chlorophenyl)methanesulfonamide are summarized below. These values are primarily derived from computational models and supplier technical data.[1]

Property	Value	Source
CAS Number	2973403-55-1	[1][4]
Molecular Formula	C₇H₉ClN₂O₂S	[2]
Molecular Weight	220.68 g/mol	[2]
Purity	≥95% to ≥98%	[1][2]
Physical Form	Solid, crystalline powder	[2]
Solubility	Soluble in DMSO, methanol, and ethanol; slightly soluble in water.	[2]
LogP (calculated)	1.29	[1]
Hydrogen Bond Donors	2	[1]
Hydrogen Bond Acceptors	3	[1]

Synthesis and Purification: A Proposed Pathway

Proposed Synthetic Workflow

The synthesis can be envisioned as a two-step process starting from 4-chloro-2-nitroaniline. The first step involves the sulfonylation of the amino group, followed by the reduction of the nitro group to the desired aniline.

Caption: Proposed synthetic pathway for N-(2-Amino-5-chlorophenyl)methanesulfonamide.

Step-by-Step Experimental Protocol

Step 1: Synthesis of N-(4-chloro-2-nitrophenyl)methanesulfonamide

• To a stirred solution of 4-chloro-2-nitroaniline (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or pyridine) at 0 °C, add methanesulfonyl chloride (1.1 equivalents) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude intermediate.

Step 2: Synthesis of N-(2-Amino-5-chlorophenyl)methanesulfonamide

• Dissolve the crude N-(4-chloro-2-nitrophenyl)methanesulfonamide from the previous step in ethanol or a mixture of ethanol and concentrated hydrochloric acid.

• Add a reducing agent, such as tin(II) chloride (SnCl₂) (3-5 equivalents), portion-wise while maintaining the temperature below 50 °C.

• Heat the reaction mixture to reflux for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Cool the mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the final product, N-(2-Amino-5-chlorophenyl)methanesulfonamide.

Potential Mechanism of Action and Biological Context

Given its status as a pharmaceutical intermediate, the direct biological activity of N-(2-Amino-5-chlorophenyl)methanesulfonamide is not documented. However, its structural motifs are present in pharmacologically active molecules, allowing for informed hypotheses about its potential applications in drug discovery.

The sulfonamide group is a key feature of "sulfa drugs" and is known to be a bioisostere of a carboxylic acid.[3] Molecules containing the aminophenylsulfonamide scaffold have been investigated for a variety of biological activities. For instance, a related compound, N-[2-hydroxy-5-[2-(methylamino)ethyl]phenyl]methanesulfonamide, has been identified as a potent agonist of alpha 1-adrenoceptors, which are G-protein coupled receptors involved in vasoconstriction.[5] This suggests that derivatives of N-(2-Amino-5-chlorophenyl)methanesulfonamide could be explored as modulators of GPCRs.

Caption: A hypothetical signaling pathway for a GPCR-active derivative.

Analytical Characterization

To ensure the identity, purity, and quality of N-(2-Amino-5-chlorophenyl)methanesulfonamide, a combination of chromatographic and spectroscopic methods should be employed.

Analytical Workflow

Caption: A standard workflow for the analytical characterization of the compound.

Recommended Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV detection is the standard for determining the purity of the compound and quantifying any impurities. A C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) would be a suitable starting point.[6]

• Mass Spectrometry (MS): Coupled with liquid chromatography (LC-MS), mass spectrometry is used to confirm the molecular weight of the compound. Electron ionization (EI) or chemical ionization (CI) can provide information on the parent ion and fragmentation patterns, further aiding in structural confirmation.[6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for the unambiguous structural elucidation of the molecule. The chemical shifts, integration, and coupling patterns of the protons and carbons provide a detailed map of the molecular structure.

• Infrared (IR) Spectroscopy: FTIR analysis can confirm the presence of key functional groups, such as the N-H stretches of the amine and sulfonamide, the S=O stretches of the sulfonamide, and the aromatic C-H and C=C vibrations.[8]

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for CAS 2973403-55-1 is not widely available, data from structurally similar compounds, such as 2-amino-5-chlorobenzophenone, can provide guidance on appropriate safety measures.[9][10]

• Hazard Classification: Expected to be classified as harmful if swallowed and an irritant to the skin, eyes, and respiratory system.[1][9]

• Personal Protective Equipment (PPE): Handle in a well-ventilated area, preferably a fume hood. Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.[10]

• Handling: Avoid breathing dust. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[9]

• Storage: Store in a cool, dry place in a tightly sealed container, away from strong oxidizing agents.[2]

Applications in Research and Drug Development

The primary application of N-(2-Amino-5-chlorophenyl)methanesulfonamide is as a versatile intermediate in organic synthesis and medicinal chemistry.[2] The aniline nitrogen can be readily acylated, alkylated, or used in cyclization reactions to form heterocyclic systems, such as benzodiazepines or quinazolines, which are important scaffolds in centrally active drugs.[8][11][12] The sulfonamide moiety can be modified, or the aromatic ring can undergo further substitution, allowing for the generation of a library of compounds for structure-activity relationship (SAR) studies.

References

• National Analytical Corporation. N-(2-Amino-5-chlorophenyl)methane sulfonamide.

• Fisher Scientific. Safety Data Sheet for 2-Amino-5-chlorobenzophenone.

• Altamura, M., et al. (2012). N-(2-Amino-5-chlorophenyl)-2-bromobenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 12), o3308.

• Fluorochem. N-(3-Amino-5-chlorophenyl)methanesulfonamide.

• Cayman Chemical. (2024). Safety Data Sheet for 2-Amino-5-chlorobenzophenone.

• Royal Society of Chemistry. (2010). Analytical Methods.

• Centers for Disease Control and Prevention. (2016). NIOSH Manual of Analytical Methods (NMAM) 2005.

• ChemicalBook. 2-Amino-5-chlorobenzenesulfonamide synthesis.

• DeMarinis, R. M., et al. (1985). N-[2-hydroxy-5-[2-(methylamino)ethyl]phenyl]methanesulfonamide. A potent agonist which releases intracellular calcium by activation of alpha 1-adrenoceptors. Journal of Medicinal Chemistry, 28(2), 245-248.

• Fisher Scientific. (2023). Safety Data Sheet for 2-Amino-5-chlorobenzophenone.

• Sigma-Aldrich. N-(3-Amino-5-chlorophenyl)methanesulfonamide.

• ChemicalBook. (2022). Application of 2-Amino-5-chlorobenzophenone.

• Wikipedia. 2-Amino-5-chlorobenzophenone.

• NIST. WebBook for Methanone, (2-amino-5-nitrophenyl)(2-chlorophenyl)-.

• BenchChem. (2025). A Comparative Guide to Analytical Methods for the Characterization of 2-Amino-5-chloro-2'-fluorobenzophenone.

• ECHEMI. (2020). Synthesis of Diazepam with (2-amino-5-chlorophenyl)(phenyl)methanone.

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• 2. N-(2-Amino-5-chlorophenyl)methane sulfonamide Supplier in Mumbai, N-(2-Amino-5-chlorophenyl)methane sulfonamide Trader, Maharashtra [chemicalmanufacturers.in]
• 3. N-(2-Amino-5-chloro­phen­yl)-2-bromo­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-(3-Amino-5-chlorophenyl)methanesulfonamide | 2973403-55-1 [sigmaaldrich.cn]
• 5. N-[2-hydroxy-5-[2-(methylamino)ethyl]phenyl]methanesulfonamide. A potent agonist which releases intracellular calcium by activation of alpha 1-adrenoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
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"N-(2-Amino-5-chlorophenyl)methanesulfonamide" molecular weight

An In-depth Technical Guide to N-(2-Amino-5-chlorophenyl)methanesulfonamide: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(2-Amino-5-chlorophenyl)methanesulfonamide, a key chemical intermediate in pharmaceutical research and organic synthesis. The document details the molecule's fundamental physicochemical properties, including its molecular weight, and presents a plausible, detailed protocol for its synthesis and subsequent analytical characterization. By leveraging its distinct functional groups—a primary aromatic amine, a sulfonamide linkage, and a chloro substituent—this compound serves as a versatile building block for the development of advanced active pharmaceutical ingredients (APIs). This guide explores the causality behind its synthetic pathway, methods for ensuring its purity, its strategic applications in drug discovery, and essential safety and handling protocols.

Introduction: Chemical Identity and Significance

N-(2-Amino-5-chlorophenyl)methanesulfonamide (CAS No: 926199-14-6) is an organic compound distinguished by a unique combination of functional groups that make it highly valuable for medicinal chemistry.[1] The core structure consists of a chloro-substituted aniline ring bearing a methanesulfonamide group ortho to the amine. This arrangement provides multiple reactive sites for synthetic elaboration, establishing the molecule as a crucial intermediate.[1]

The significance of this compound is rooted in the proven pharmacological importance of its constituent moieties:

• The Sulfonamide Group (-SO₂NH-): This functional group is a cornerstone of medicinal chemistry, renowned for its role in a wide array of therapeutics. The structural and conformational properties of sulfonamides are essential to the action of "sulfa drugs," which include antimicrobial agents, carbonic anhydrase inhibitors, anti-tumor agents, and HIV inhibitors.[2] Its ability to act as a hydrogen bond donor and acceptor, and to mimic a peptide bond, makes it a privileged scaffold in drug design.

• The Chloro-Aniline Scaffold: Halogenated compounds, particularly those containing chlorine, are prevalent in FDA-approved drugs. The chlorine atom can modulate a molecule's lipophilicity, metabolic stability, and binding affinity to protein targets through halogen bonding.[3] The primary amino group serves as a critical handle for introducing further complexity, enabling the construction of larger, more intricate molecular architectures.

This guide provides the technical detail necessary for researchers to effectively utilize N-(2-Amino-5-chlorophenyl)methanesulfonamide in their discovery and development workflows.

Physicochemical Properties

The fundamental properties of N-(2-Amino-5-chlorophenyl)methanesulfonamide are summarized in the table below. This data is essential for planning synthetic reactions, developing analytical methods, and ensuring proper storage.

Property	Value	Source(s)
IUPAC Name	N-(2-Amino-5-chlorophenyl)methanesulfonamide	N/A
CAS Number	926199-14-6	[1]
Molecular Formula	C₇H₉ClN₂O₂S	[1]
Molecular Weight	220.7 g/mol	[1]
Appearance	Solid	[1]
Typical Purity	≥95%	[1]
Solubility	Soluble in DMSO, Methanol, Ethanol	[1]
Stability	Stable under recommended storage conditions	[1]

Synthesis and Manufacturing

The synthesis of N-(2-Amino-5-chlorophenyl)methanesulfonamide is not commonly detailed in academic literature, as it is primarily a commercially available building block. However, a logical and efficient synthetic route can be devised based on established organic chemistry principles. The proposed two-step pathway is outlined below.

Proposed Synthetic Workflow

The chosen strategy involves the methanesulfonylation of a readily available nitroaniline precursor, followed by the selective reduction of the nitro group. This sequence is critical because the primary amine of the target molecule is nucleophilic and would compete during the sulfonylation step; protecting it as a nitro group circumvents this issue.

Caption: Proposed two-step synthesis of N-(2-Amino-5-chlorophenyl)methanesulfonamide.

Experimental Protocol: A Self-Validating System

This protocol describes a representative lab-scale synthesis. Each stage includes purification and validation steps to ensure the integrity of the final product.

Step 1: Synthesis of N-(5-Chloro-2-nitrophenyl)methanesulfonamide

• Reaction Setup: In a fume hood, dissolve 4-chloro-2-nitroaniline (1.0 eq.) in anhydrous pyridine (approx. 5-10 mL per gram of starting material) in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C using an ice bath.

• Sulfonylation: Add methanesulfonyl chloride (1.1 eq.) dropwise to the cooled, stirring solution. Causality: The dropwise addition controls the exothermic reaction. Pyridine acts as both the solvent and the base to neutralize the HCl byproduct.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup and Isolation: Pour the reaction mixture into a beaker containing crushed ice and concentrated HCl (to neutralize excess pyridine). A precipitate should form. Filter the solid, wash thoroughly with cold water, and then with a small amount of cold diethyl ether to remove non-polar impurities.

• Purification: Dry the crude solid under vacuum. The product can be further purified by recrystallization from an ethanol/water mixture to yield N-(5-Chloro-2-nitrophenyl)methanesulfonamide as a solid.

Step 2: Reduction to N-(2-Amino-5-chlorophenyl)methanesulfonamide

• Reaction Setup: Suspend the N-(5-Chloro-2-nitrophenyl)methanesulfonamide (1.0 eq.) from Step 1 in ethanol in a round-bottom flask.

• Reduction: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, approx. 4-5 eq.) to the suspension. Fit the flask with a reflux condenser and heat the mixture to 70-80 °C with vigorous stirring. Causality: SnCl₂ in an acidic medium (generated in situ) is a classic and reliable reagent for the reduction of aromatic nitro groups to amines.

• Reaction Monitoring: Monitor the reaction by TLC until the intermediate is fully consumed (typically 2-4 hours).

• Workup and Isolation: Cool the reaction mixture to room temperature and carefully basify by slow addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution until the pH is ~8. This will precipitate tin salts.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Final Purification: Remove the solvent under reduced pressure to yield the crude product. Purify by column chromatography (silica gel, using a hexane/ethyl acetate gradient) or recrystallization to obtain N-(2-Amino-5-chlorophenyl)methanesulfonamide as a pure solid.

Analytical Characterization

To confirm the identity and purity of the synthesized product, the following analytical techniques are essential:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR should show distinct signals for the methyl protons, the aromatic protons (with characteristic splitting patterns), and the two amine protons. ¹³C NMR will confirm the number of unique carbon environments.

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) should show a molecular ion peak [M+H]⁺ or [M-H]⁻ corresponding to the calculated molecular weight of 220.7.

• High-Performance Liquid Chromatography (HPLC): HPLC analysis is used to determine the purity of the final compound, which should typically be >95% for use in further synthetic applications.

Applications in Research and Drug Development

N-(2-Amino-5-chlorophenyl)methanesulfonamide is not an end-product but a strategic intermediate. Its value lies in the differential reactivity of its functional groups, allowing for selective chemical modifications.

Caption: Key reactive sites and potential synthetic transformations.

• Scaffold for Kinase Inhibitors: The aniline-sulfonamide framework is common in kinase inhibitors. The primary amine can be used to build into the hinge-binding region of an enzyme's active site, while the rest of the molecule can be modified to occupy adjacent pockets.

• Precursor for Heterocyclic Synthesis: The ortho-amino sulfonamide arrangement is ideal for constructing fused heterocyclic ring systems, such as benzothiadiazines, which possess a range of biological activities.

• Combinatorial Chemistry: The compound is an excellent starting point for building chemical libraries. The primary amine can be readily acylated, alkylated, or used in reductive amination protocols with a diverse set of aldehydes or carboxylic acids to rapidly generate a large number of analogues for screening.[4]

Safety and Handling

While specific toxicological data for N-(2-Amino-5-chlorophenyl)methanesulfonamide is limited, compounds with similar structures are known to be hazardous. The following precautions, based on GHS classifications for related chemicals, should be followed.[5]

• Hazard Statements: Likely to be harmful if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and may cause respiratory irritation (H335).[5]

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood.[6] Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[7][8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[1][7]

• Spill & Disposal: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[7] Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

N-(2-Amino-5-chlorophenyl)methanesulfonamide is a high-value intermediate whose utility in pharmaceutical R&D is derived from its synthetically versatile structure. The strategic placement of its amino, chloro, and methanesulfonamide groups provides a robust platform for generating novel molecules with therapeutic potential. A thorough understanding of its properties, synthetic pathways, and handling requirements, as detailed in this guide, is crucial for any researcher aiming to leverage this compound in the pursuit of new drug candidates.

References

• N-(2-Amino-5-chlorophenyl)methane sulfonamide. National Analytical Corporation.[Link]

• Altamura, M. et al. (2012). N-(2-Amino-5-chlorophenyl)-2-bromobenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 12), o3308.[Link]

• Amino Acids in the Development of Prodrugs. MDPI.[Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed, European Journal of Medicinal Chemistry.[Link]

Sources

• 1. N-(2-Amino-5-chlorophenyl)methane sulfonamide Supplier in Mumbai, N-(2-Amino-5-chlorophenyl)methane sulfonamide Trader, Maharashtra [chemicalmanufacturers.in]
• 2. N-(2-Amino-5-chloro­phen­yl)-2-bromo­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
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• 7. fishersci.com [fishersci.com]
• 8. fishersci.ca [fishersci.ca]

Spectroscopic Characterization of N-(2-Amino-5-chlorophenyl)methanesulfonamide

This technical guide details the spectroscopic characterization and analytical protocols for N-(2-Amino-5-chlorophenyl)methanesulfonamide , a critical intermediate in the synthesis of serotonin receptor agonists (e.g., Lorcaserin) and Bcl-2 inhibitors.[1][2]

Technical Guide & Analytical Protocols

Chemical Identity & Structural Context

Before interpreting spectral data, the structural provenance of the molecule must be established to differentiate it from its structural isomers (e.g., 2-amino-5-chlorobenzenesulfonamide).[1][2]

• IUPAC Name: N-(2-Amino-5-chlorophenyl)methanesulfonamide[1][2]

• CAS Registry Number: 926199-14-6[1][2]

• Molecular Formula:

• Molecular Weight: 220.68 g/mol [1]

• Core Scaffold: 4-Chloro-1,2-phenylenediamine derivative.[1][2]

Structural Logic

The molecule consists of a benzene ring substituted at the 1, 2, and 5 positions.[2]

• Position 1: Methanesulfonamide group (

  ).[2] This is an electron-withdrawing group (EWG) but less deactivating than a nitro group due to the nitrogen lone pair.[1][2]

• Position 2: Primary amine (

  ).[1][2] This is a strong electron-donating group (EDG), significantly shielding the ortho-proton.[1][2]

• Position 5: Chlorine atom.[2][3][4][5]

Visualizing the Structure & Connectivity (DOT Diagram)

Caption: Structural connectivity of N-(2-Amino-5-chlorophenyl)methanesulfonamide highlighting substituent relationships.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data is the primary method for structural validation. The presence of two distinct nitrogen-bearing protons (sulfonamide NH vs. aniline NH2) is the diagnostic feature.[2]

H NMR Data (400 MHz, DMSO- )

Solvent Choice: DMSO-

is required to observe the exchangeable protons (NH and NH2), which often broaden or disappear in .[2]

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Justification
2.98	Singlet (s)	3H		Characteristic methyl sulfonyl peak.[1][2]
5.25	Broad Singlet (br s)	2H		Aniline protons; shift varies with concentration/water content.[1][2]
6.78	Doublet (d, Hz)	1H	Ar-H (C3)	Ortho to (strong shielding).[1][2]
7.08	Doublet of Doublets (dd, Hz)	1H	Ar-H (C4)	Meta to , Ortho to Cl.[2]
7.22	Doublet (d, Hz)	1H	Ar-H (C6)	Ortho to Sulfonamide, Meta to Cl.[2]
9.05	Broad Singlet (s)	1H		Sulfonamide proton; highly deshielded and acidic.[1][2]

C NMR Data (100 MHz, DMSO- )

Chemical Shift ( , ppm)	Assignment	Note
39.5		Methyl carbon (often obscured by DMSO solvent peak).[1][2]
116.5	C3 (Ar-CH)	Shielded by ortho-amine.[1][2]
123.8	C1 (Ar-C-N)	Ipso to sulfonamide.[1][2]
126.2	C5 (Ar-C-Cl)	Ipso to chlorine.[1][2]
127.5	C6 (Ar-CH)
128.0	C4 (Ar-CH)
142.5	C2 (Ar-C-NH2)	Ipso to amine (most deshielded quaternary carbon).[1][2]

Mass Spectrometry (LC-MS)

Mass spectrometry confirms the molecular weight and the characteristic chlorine isotope pattern.[2]

ESI-MS Parameters[1][2]

• Ionization Mode: Electrospray Ionization, Positive Mode (ESI+).

• Fragmentor Voltage: 100-135 V.[1]

• Carrier Solvent: Acetonitrile/Water + 0.1% Formic Acid.[2]

Diagnostic Signals

m/z (Observed)	Ion Identity	Relative Abundance	Interpretation
221.0		100%	Base peak ( isotope).[1][2]
223.0		~33%	Characteristic isotope peak (3:1 ratio confirms mono-chloro).[2]
243.0		Variable	Sodium adduct.[2]
142.0	$[\text{M-SO}_2\text{CH}_3]^+ $	Low	Loss of methanesulfonyl group (fragmentation).[2]

Infrared (IR) Spectroscopy

IR is used primarily to verify the functional groups (Sulfonamide vs. Free Amine).[2]

Wavenumber ( )	Vibration Mode	Functional Group
3420, 3340	Stretching ( )	Primary Amine ( ) asymmetric/symmetric.
3250	Stretching ( )	Sulfonamide ( ).[1][2]
1325	Stretching ( )	Asymmetric Sulfone stretch.[2]
1155	Stretching ( )	Symmetric Sulfone stretch.[2]
1620	Bending ( )	Amine scissoring.[2]

Experimental Protocols

To ensure reproducibility and data integrity (Trustworthiness), the following protocols should be used for sample preparation and analysis.

Sample Preparation for NMR

Objective: Prevent H/D exchange of the labile protons to ensure visibility of NH signals.[2]

• Drying: Dry the solid sample under high vacuum (<1 mbar) at 40°C for 4 hours to remove residual water.

• Solvent: Use ampouled, 99.9% DMSO-

  (stored over molecular sieves).

• Concentration: Dissolve 5–10 mg of sample in 0.6 mL of solvent.

• Transfer: Filter through a cotton plug directly into the NMR tube to remove suspended particulates.[2]

• Acquisition: Run the spectrum immediately. Delay can lead to moisture absorption, broadening the

  peak.[2]

HPLC Purity Method

Objective: Quantify purity and identify potential nitro-precursor impurities.[1][2]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 254 nm (aromatic) and 220 nm (amide/sulfonamide).[2]

• Mobile Phase A: Water + 0.05% TFA.[2]

• Mobile Phase B: Acetonitrile + 0.05% TFA.[2]

• Gradient:

  • 0-2 min: 5% B[1][2]

  • 2-15 min: 5%

    95% B[1][2]

  • 15-20 min: 95% B[1]

Synthesis & Impurity Profile (Contextual Grounding)

Understanding the synthesis is crucial for interpreting "ghost peaks" in the spectra. This compound is typically synthesized via the reduction of N-(5-chloro-2-nitrophenyl)methanesulfonamide .[1][2]

Impurity Alert:

• Precursor: N-(5-chloro-2-nitrophenyl)methanesulfonamide.[1][2]

  • NMR Check: Look for downfield shifts of aromatic protons (due to Nitro EWG) and absence of the

    peak at 5.25 ppm.

• Over-reduction: Dechlorinated product (N-(2-aminophenyl)methanesulfonamide).[1][2]

  • MS Check: Look for m/z 187 (

    ) and loss of the Cl isotope pattern.[2]

Caption: Synthesis pathway via nitro-reduction, highlighting potential dechlorinated impurities.

References

• PubChem. (2024).[2][4] Compound Summary: N-(2-Amino-5-chlorophenyl)methanesulfonamide.[1][2] National Library of Medicine.[2] Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2024).[2] Mass Spectral Library: Chlorinated Anilines. Retrieved from [Link][2]

• Organic Syntheses. (2024). General Procedures for the Reduction of Nitroarenes to Anilines. Retrieved from [Link]

Sources

• 1. Benzophenone, 2-amino-5-chloro- [webbook.nist.gov]
• 2. 4-Chloro-M-phenylenediamine | C6H7ClN2 | CID 21209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Amino-5-chlorobenzamide [webbook.nist.gov]
• 4. N-(2-amino-5-chlorophenyl)-3-bromobenzamide | C13H10BrClN2O | CID 24697470 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]

"N-(2-Amino-5-chlorophenyl)methanesulfonamide" purity and characterization

An In-depth Technical Guide to the Purity and Characterization of N-(2-Amino-5-chlorophenyl)methanesulfonamide

Abstract

N-(2-Amino-5-chlorophenyl)methanesulfonamide is a key chemical intermediate whose utility in pharmaceutical synthesis and broader organic chemistry is contingent upon its purity and structural integrity. This guide provides a comprehensive framework for researchers and drug development professionals to ascertain the quality of this compound. We will delve into the causality behind selecting specific analytical methodologies, presenting a self-validating system where chromatographic and spectroscopic techniques are synergistically employed. This document outlines field-proven protocols for High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy, ensuring a robust and reliable characterization of N-(2-Amino-5-chlorophenyl)methanesulfonamide.

Introduction: The Imperative of Purity

In the landscape of pharmaceutical development, the starting materials and intermediates are the foundation upon which the safety and efficacy of the final Active Pharmaceutical Ingredient (API) are built. N-(2-Amino-5-chlorophenyl)methanesulfonamide (CAS No: 926199-14-6) serves as a critical building block in the synthesis of more complex molecules.[1] Its molecular structure, featuring a sulfonamide group, a primary amine, and a chlorinated aromatic ring, offers multiple reaction sites for synthetic elaboration.

However, the presence of impurities—such as unreacted starting materials, by-products from side reactions, or degradation products—can have profound consequences. These rogue molecules can lead to the formation of unintended, potentially toxic compounds in subsequent synthetic steps, compromise the yield and crystalline form of the API, and introduce significant hurdles during regulatory review.[2] Therefore, a rigorous and multi-faceted analytical approach is not merely a quality control measure; it is a fundamental component of scientific integrity and risk mitigation in drug development. This guide establishes a gold-standard workflow for the comprehensive analysis of this vital intermediate.

Physicochemical Profile

A foundational step in any analytical endeavor is to understand the basic physical and chemical properties of the analyte. This information guides decisions on solvent selection, storage conditions, and the choice of analytical techniques.

Property	Value	Source
CAS Number	926199-14-6	[1]
Molecular Formula	C₇H₉ClN₂O₂S	[1]
Molecular Weight	220.7 g/mol	[1]
Monoisotopic Mass	220.00732 Da	[3]
Appearance	Solid (typically off-white to pale yellow powder)	[1]
Typical Purity	≥95%	[1]
Solubility	Soluble in DMSO, Methanol, Ethanol	[1]

Chromatographic Purity Assessment: The Quantitative Backbone

Chromatographic methods are indispensable for separating the main compound from its impurities, thereby allowing for precise quantification of purity. High-Performance Liquid Chromatography (HPLC) is the cornerstone of this assessment due to its high resolution, sensitivity, and reproducibility.[4][5]

High-Performance Liquid Chromatography (HPLC)

The principle of Reversed-Phase HPLC (RP-HPLC) is ideally suited for a molecule of this polarity. A nonpolar stationary phase (like C18) is used with a polar mobile phase. The compound and its impurities are separated based on their differential partitioning between these two phases. More hydrophobic molecules interact more strongly with the stationary phase and thus elute later.

Causality in Method Design:

• Stationary Phase: A C18 (octadecylsilane) column is selected for its versatility and strong retentive properties for moderately polar aromatic compounds.

• Mobile Phase: A gradient elution using a mixture of a weak acid in water (e.g., formic or acetic acid) and an organic solvent (acetonitrile or methanol) is employed. The acid suppresses the ionization of the primary amine, leading to sharper, more symmetrical peaks. The gradient, which involves increasing the proportion of the organic solvent over time, ensures that both early-eluting polar impurities and late-eluting nonpolar impurities are effectively resolved and eluted within a reasonable timeframe.[5][6]

• Detection: UV detection is chosen due to the presence of the chromophoric aromatic ring. A wavelength of approximately 254 nm is often a good starting point for aromatic compounds.[7] A Photo-Diode Array (PDA) detector is highly recommended as it can acquire spectra across a range of wavelengths, which is invaluable for peak purity assessment and impurity identification.[5]

Experimental Protocol: RP-HPLC Purity Determination

• Instrumentation: A standard HPLC system equipped with a gradient pump, autosampler, column oven, and a PDA detector.[7]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of N-(2-Amino-5-chlorophenyl)methanesulfonamide.

  • Dissolve in a suitable diluent (e.g., a 50:50 mixture of acetonitrile and water) to a final concentration of ~0.5 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.[8]

• Chromatographic Conditions:

  Parameter	Recommended Setting
  Column	C18, 250 mm x 4.6 mm, 5 µm
  Mobile Phase A	0.1% Formic Acid in Water
  Mobile Phase B	Acetonitrile
  Gradient	0-5 min: 10% B; 5-25 min: 10% to 90% B; 25-30 min: 90% B; 30.1-35 min: 10% B
  Flow Rate	1.0 mL/min
  Column Temperature	30 °C
  Detection Wavelength	254 nm (with PDA scan from 200-400 nm)

  | Injection Volume | 10 µL |

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

  • This method assumes that all compounds have a similar response factor at the chosen wavelength. For more accurate quantification of specific impurities, reference standards for those impurities would be required.[9]

Workflow for HPLC Purity Analysis

Caption: HPLC workflow from sample preparation to final purity calculation.

Structural Characterization: A Spectroscopic Triad

While chromatography quantifies purity, it does not confirm identity. A combination of spectroscopic techniques is essential to verify that the main peak is indeed N-(2-Amino-5-chlorophenyl)methanesulfonamide and to help identify any significant impurities.

Mass Spectrometry (MS)

Mass spectrometry is the definitive technique for determining the molecular weight of a compound. Electrospray Ionization (ESI) is a soft ionization technique well-suited for this molecule, typically yielding a protonated molecular ion [M+H]⁺ in positive ion mode.[10][11]

• Expected Ion: For C₇H₉ClN₂O₂S (MW = 220.7), the primary ion observed in positive ESI-MS will be the [M+H]⁺ adduct at an m/z (mass-to-charge ratio) of approximately 221.01.[3]

• High-Resolution MS (HRMS): Techniques like Time-of-Flight (TOF) or Orbitrap MS can measure the mass with very high accuracy (typically < 5 ppm error), allowing for the unambiguous determination of the elemental composition.[10][12] This is a powerful tool for confirming the identity and distinguishing between impurities that may have the same nominal mass.

• Tandem MS (MS/MS): By isolating the molecular ion and fragmenting it, MS/MS provides structural information that can be used to confirm the connectivity of the molecule.[10]

Sources

• 1. N-(2-Amino-5-chlorophenyl)methane sulfonamide Supplier in Mumbai, N-(2-Amino-5-chlorophenyl)methane sulfonamide Trader, Maharashtra [chemicalmanufacturers.in]
• 2. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 3. PubChemLite - N-(5-amino-2-chlorophenyl)methanesulfonamide (C7H9ClN2O2S) [pubchemlite.lcsb.uni.lu]
• 4. benchchem.com [benchchem.com]
• 5. tis.wu.ac.th [tis.wu.ac.th]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 9. researchgate.net [researchgate.net]
• 10. biosyn.com [biosyn.com]
• 11. shimadzu.com [shimadzu.com]
• 12. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note &amp; Protocols: Strategic Acylation of N-(2-Amino-5-chlorophenyl)methanesulfonamide for Pharmaceutical Intermediate Synthesis

Abstract

The N-acylation of aromatic amines is a cornerstone transformation in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs).[1][2] This document provides a comprehensive guide to the acylation of N-(2-Amino-5-chlorophenyl)methanesulfonamide, a key intermediate whose derivatives are explored in various therapeutic areas. The acylation of the primary amino group serves not only as a protective measure to modulate reactivity but also as a strategic entry point for introducing diverse functional groups that can significantly alter the molecule's biological activity and pharmacokinetic profile.[3][4] We present multiple, validated protocols—ranging from classical base-promoted reactions to modern acid-catalyzed and solvent-free conditions—offering researchers the flexibility to select a method that aligns with their specific synthetic goals, scale, and environmental considerations. Each protocol is accompanied by a detailed mechanistic rationale, process validation checkpoints, and troubleshooting guidance to ensure reliable and reproducible outcomes.

Introduction: The Strategic Importance of Acylation

N-(2-Amino-5-chlorophenyl)methanesulfonamide is a valuable building block in medicinal chemistry.[5] Its structure features a nucleophilic primary aromatic amine and a sulfonamide moiety. The selective acylation of the 2-amino group is a critical step in multi-step syntheses. This transformation is employed for several strategic reasons:

• Reactivity Modulation: The strong activating effect of the primary amine on the aromatic ring can be attenuated by converting it to a less activating amide group, allowing for more controlled subsequent reactions like electrophilic aromatic substitution.[6]

• Introduction of Pharmacophores: The acyl group itself can be a key part of a pharmacophore, introducing necessary interactions with a biological target.

• Bioisosteric Replacement: The resulting N-acyl sulfonamide functionality is a recognized bioisostere for carboxylic acids, offering similar hydrogen bonding capabilities but with altered pKa and metabolic stability, which is highly advantageous in drug design.[7]

This guide provides detailed methodologies for achieving this transformation efficiently and with high purity.

Core Principles and Reaction Mechanism

The fundamental reaction involves the nucleophilic attack of the primary amino group of N-(2-Amino-5-chlorophenyl)methanesulfonamide on the electrophilic carbonyl carbon of an acylating agent. Common acylating agents include acyl chlorides and acid anhydrides.[1]

Caption: General scheme for the acylation of the target amine.

The reaction is typically facilitated by either a base or an acid catalyst.

• Base-Promoted/Catalyzed: A base, such as pyridine or triethylamine (Et3N), serves two purposes. It acts as a scavenger for the acidic byproduct (e.g., HCl generated from an acyl chloride), preventing the protonation and deactivation of the starting amine. It can also deprotonate the amine, increasing its nucleophilicity.[8][9]

• Acid-Catalyzed: A catalytic amount of a strong acid, like sulfuric acid (H2SO4), can activate the acylating agent (particularly acid anhydrides) by protonating a carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine.[8][10]

Experimental Protocols

Here we detail two primary, reliable methods for the acylation of N-(2-Amino-5-chlorophenyl)methanesulfonamide.

Protocol 1: Base-Promoted Acylation with Acyl Chlorides

This classic and robust method is ideal for achieving high yields with reactive acyl chlorides. The use of a non-nucleophilic base is critical.

A. Materials & Reagents

Reagent	M.W. ( g/mol )	Quantity (1 mmol scale)	Molar Eq.	Notes
N-(2-Amino-5-chlorophenyl)methanesulfonamide	222.68	223 mg	1.0	Starting Material
Acetyl Chloride (example)	78.50	86 mg (78 µL)	1.1	Corrosive, handle in a fume hood.
Triethylamine (Et3N)	101.19	152 mg (209 µL)	1.5	Base and acid scavenger.
Dichloromethane (DCM)	84.93	5 mL	-	Anhydrous solvent.
1M Hydrochloric Acid (HCl)	-	~10 mL	-	For aqueous work-up.
Saturated Sodium Bicarbonate (NaHCO3) solution	-	~10 mL	-	For aqueous work-up.
Brine	-	~10 mL	-	For aqueous work-up.
Anhydrous Sodium Sulfate (Na2SO4)	142.04	~2 g	-	Drying agent.

B. Step-by-Step Methodology

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add N-(2-Amino-5-chlorophenyl)methanesulfonamide (1.0 eq) and anhydrous dichloromethane (DCM).

• Base Addition: Cool the resulting suspension to 0 °C using an ice bath. Add triethylamine (1.5 eq) dropwise.

• Acylating Agent Addition: Slowly add the acyl chloride (e.g., acetyl chloride, 1.1 eq) dropwise to the stirred mixture over 5 minutes. Maintain the temperature at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC), eluting with a mixture like ethyl acetate/hexanes (e.g., 1:1 v/v).[8] The starting material should be consumed, and a new, typically less polar, product spot should appear.

• Work-up & Extraction:

  • Quench the reaction by adding 1M HCl (10 mL) and transfer the mixture to a separatory funnel.

  • Separate the layers and extract the aqueous layer with DCM (2 x 10 mL).

  • Combine the organic layers and wash sequentially with saturated NaHCO3 solution (10 mL) and brine (10 mL).[8]

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel if necessary.[8][11]

C. Rationale & Self-Validation

• Causality: Using 1.1 equivalents of the acyl chloride ensures complete consumption of the starting amine, while 1.5 equivalents of triethylamine are sufficient to neutralize the HCl byproduct and catalyze the reaction. Cooling to 0 °C controls the initial exothermic reaction.

• Validation: A successful reaction is validated by a clean TLC profile showing full conversion. The sequential acidic and basic washes in the work-up remove unreacted base and any hydrolyzed acylating agent, respectively, simplifying purification.

Protocol 2: Acid-Catalyzed Acylation with Acid Anhydrides

This method provides an excellent alternative, particularly when using less reactive acid anhydrides, and avoids the use of chlorinated solvents and organic bases.[10]

A. Materials & Reagents

Reagent	M.W. ( g/mol )	Quantity (1 mmol scale)	Molar Eq.	Notes
N-(2-Amino-5-chlorophenyl)methanesulfonamide	222.68	223 mg	1.0	Starting Material
Acetic Anhydride (example)	102.09	153 mg (142 µL)	1.5	Corrosive, handle in a fume hood.
Sulfuric Acid (H2SO4), concentrated	98.08	~1.6 mg (1 µL)	0.03	Catalyst, add carefully.
Acetonitrile (MeCN)	41.05	5 mL	-	Solvent.
Ice-water	-	~20 mL	-	For quenching and precipitation.

B. Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask, combine N-(2-Amino-5-chlorophenyl)methanesulfonamide (1.0 eq), acetonitrile, and the acid anhydride (1.5 eq).[8]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3 mol%) to the mixture.[8]

• Heating: Heat the reaction mixture to 60 °C and stir.[8]

• Reaction Monitoring: Monitor the reaction's progress using TLC until the starting amine is consumed (typically 2-4 hours).

• Work-up & Isolation:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker containing ice-water (~20 mL) while stirring.[8]

  • The product will often precipitate as a solid.

• Collection and Drying: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield the N-acylated product.[8]

• Purification: The product is often of high purity, but can be further purified by recrystallization if needed.

C. Rationale & Self-Validation

• Causality: The strong acid catalyst activates the anhydride, making it a more potent electrophile. Using the anhydride in excess drives the reaction to completion. Heating is required to overcome the activation energy for this less reactive acylating agent.

• Validation: The formation of a precipitate upon quenching in ice-water is a strong indicator of product formation. The purity can be readily assessed by melting point and analytical techniques (NMR, LC-MS).

Process Workflow and Data Summary

The general workflow for this synthetic transformation is outlined below.

Caption: Standard experimental workflow for N-acylation.

Table 1: Comparison of Acylation Protocols

Parameter	Protocol 1 (Base-Promoted)	Protocol 2 (Acid-Catalyzed)
Acylating Agent	Acyl Chloride	Acid Anhydride
Catalyst/Promoter	Triethylamine (Base)	H2SO4 (Acid)
Solvent	Dichloromethane (DCM)	Acetonitrile (MeCN)
Temperature	0 °C to Room Temp	60 °C
Work-up	Liquid-Liquid Extraction	Precipitation/Filtration
Key Advantages	High reactivity, fast	Avoids organic bases/DCM
Considerations	Corrosive HCl byproduct	Requires heating

Product Characterization

The final product, N-(2-acylamino-5-chlorophenyl)methanesulfonamide, should be characterized using standard analytical techniques to confirm its structure and purity.

Table 2: Representative Analytical Data for N-(2-acetamido-5-chlorophenyl)methanesulfonamide

Analysis	Expected Result
Appearance	White to off-white solid
¹H NMR (400 MHz, DMSO-d₆)	δ 9.5-9.8 (s, 1H, -SO₂NH-), 8.0-8.5 (s, 1H, -NHCO-), 7.2-7.8 (m, 3H, Ar-H), 3.0-3.2 (s, 3H, -SO₂CH₃), 2.1-2.3 (s, 3H, -COCH₃)
IR (ATR)	ν ~3300 cm⁻¹ (N-H stretch), ~1680 cm⁻¹ (Amide C=O stretch), ~1340 & ~1150 cm⁻¹ (S=O stretch)
Mass Spec (ESI+)	m/z [M+H]⁺ calculated for C₉H₁₁ClN₂O₃S: 265.02; found: 265.0

References

• International Journal of Creative Research Thoughts. (n.d.). Acetylation Of Aromatic Amines: Use Of Acidic Catalyst For Efficient Reactions. IJCRT.org. Retrieved from [Link]

• Pearson. (n.d.). Acylation of Aniline Explained. Pearson. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source. Chemical Communications. Retrieved from [Link]

• Jiang, H., et al. (2015). Catalytic Asymmetric α-Acylation of Tertiary Amines Mediated by a Dual Catalysis Mode. PMC. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2021). Solvent and Catalyst Free Acylation of Anilines with Acetic Acid. IJARSCT. Retrieved from [Link]

• Google Patents. (n.d.). WO2013008256A1 - One pot acylation of aromatic amines.

• Academia.edu. (n.d.). Efficient N-acylation of sulfonamides using cesium salt of Wells–Dawson heteropolyacid as catalyst. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 11.1: Acylation of Alcohols and Amines. Retrieved from [Link]

• Der Pharma Chemica. (2011). Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Retrieved from [Link]

• Google Patents. (n.d.). EP1359141A1 - Method of friedel-crafts acylation of anilides.

• Sciencemadness.org. (2021). Friedel-Crafts acylation of anilides. Retrieved from [Link]

• ResearchGate. (n.d.). N-Acylation of sulfonamides using N-acylbenzotriazoles. Retrieved from [Link]

• TradeIndia. (n.d.). N-(2-Amino-5-chlorophenyl)methanesulfonamide. Retrieved from [Link]

• ResearchGate. (n.d.). The best reaction conditions for the N-acylation of various sulfonamides. Retrieved from [Link]

• National Institutes of Health. (2015). Recent advances in the synthesis of N-acyl sulfonamides. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). N-Acylation of Sulfonamides in CH2Cl2 or Solvent-free Condition. Retrieved from [Link]

• JAOAC. (n.d.). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2007). Synthesis of sulfonimidamides from sulfinamides by oxidation with N-chlorosuccinimide. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Recent advances in the synthesis of N-acyl sulfonamides. RSC Publishing. Retrieved from [Link]

• PubMed. (2013). Fast determination of sulfonamides and their acetylated metabolites from environmental water based on magnetic molecularly imprinted polymers. Retrieved from [Link]

• National Institutes of Health. (2012). N-(2-Amino-5-chlorophenyl)-2-bromobenzenesulfonamide. PMC. Retrieved from [Link]

• Google Patents. (n.d.). CN108191684A - The preparation method of 2- methylamino -5- chlorobenzophenones.

• University College London. (2020). Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. UCL Discovery. Retrieved from [Link]

• MDPI. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Retrieved from [Link]

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"N-(2-Amino-5-chlorophenyl)methanesulfonamide" in heterocyclic synthesis

An In-Depth Guide to the Synthetic Utility of N-(2-Amino-5-chlorophenyl)methanesulfonamide in Heterocyclic Chemistry

Introduction: Unveiling the Potential of a Versatile Building Block

N-(2-Amino-5-chlorophenyl)methanesulfonamide is a deceptively simple molecule that holds significant potential as a scaffold in modern heterocyclic synthesis. Its structure is distinguished by two key features: a nucleophilic primary aromatic amine and an adjacent methanesulfonamide moiety on a chlorinated benzene ring. This ortho-disubstituted arrangement provides a powerful platform for a variety of cyclization reactions, enabling the construction of fused heterocyclic systems that are central to medicinal chemistry and materials science. The electron-withdrawing nature of both the chloro and methanesulfonyl groups modulates the reactivity of the aromatic ring and the nucleophilicity of the amino groups, offering unique opportunities for selective transformations.

This guide provides a comprehensive overview of the strategic application of N-(2-Amino-5-chlorophenyl)methanesulfonamide in the synthesis of high-value heterocyclic cores, including benzimidazoles and quinazolines. We will move beyond simple procedural lists to explore the underlying mechanistic principles, the rationale behind protocol design, and the critical parameters that ensure successful and reproducible outcomes.

Core Application I: The Synthesis of 2-Substituted Benzimidazoles

The benzimidazole core is a privileged scaffold in drug discovery, appearing in blockbuster drugs such as omeprazole and telmisartan. The most classical and reliable method for its synthesis is the condensation of an ortho-phenylenediamine with an aldehyde, followed by cyclization and oxidation. N-(2-Amino-5-chlorophenyl)methanesulfonamide serves as an excellent diamine surrogate for this transformation.

Mechanistic Rationale: The Phillips Condensation

The reaction proceeds via the well-established Phillips condensation mechanism. The more nucleophilic primary amine first attacks the carbonyl carbon of the aldehyde to form a Schiff base intermediate. The sulfonamide nitrogen, though less nucleophilic, is perfectly positioned for an intramolecular cyclization onto the imine carbon. The subsequent elimination of a water molecule yields the final benzimidazole product. The choice of an oxidative catalyst or solvent is often crucial for the final aromatization step to form the stable benzimidazole ring.

Caption: Mechanism for Benzimidazole Synthesis.

Protocol 1: Synthesis of 6-Chloro-1-(methylsulfonyl)-2-phenyl-1H-benzo[d]imidazole

This protocol details the synthesis using benzaldehyde as a representative aldehyde.

Materials:

• N-(2-Amino-5-chlorophenyl)methanesulfonamide (1 equiv.)

• Benzaldehyde (1.1 equiv.)

• p-Toluenesulfonic acid (p-TSA) (0.1 equiv.)

• Toluene (solvent)

• Dean-Stark apparatus

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add N-(2-Amino-5-chlorophenyl)methanesulfonamide (e.g., 2.19 g, 10 mmol).

• Reagent Addition: Add toluene (50 mL), benzaldehyde (1.12 mL, 11 mmol), and p-TSA (0.19 g, 1 mmol).

• Reaction: Heat the mixture to reflux. The azeotropic removal of water will be observed in the Dean-Stark trap.

  • Rationale: p-TSA serves as an acid catalyst to activate the aldehyde carbonyl for nucleophilic attack and to facilitate the dehydration steps. The Dean-Stark trap effectively removes water, driving the equilibrium towards product formation according to Le Châtelier's principle.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexane:ethyl acetate eluent system. The reaction is typically complete within 4-6 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 25 mL) and brine (1 x 25 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from an ethanol/water mixture to yield the pure benzimidazole derivative.

Data Summary:

Aldehyde Substrate	Catalyst	Reaction Time (h)	Typical Yield (%)
Benzaldehyde	p-TSA	4-6	85-92
4-Chlorobenzaldehyde	p-TSA	5-7	88-95
4-Methoxybenzaldehyde	p-TSA	3-5	82-90
Cyclohexanecarboxaldehyde	p-TSA	6-8	75-80

Core Application II: Constructing the Quinazoline Scaffold

Quinazolines and their derivatives are another class of heterocycles with immense therapeutic importance, found in anticancer agents like gefitinib and erlotinib. The inherent structure of N-(2-Amino-5-chlorophenyl)methanesulfonamide is well-suited for building the quinazoline core through reactions that involve the formation of a six-membered ring. A common strategy involves reaction with orthoesters or a two-step process via an intermediate N-acyl derivative.

Mechanistic Rationale: Reaction with Orthoesters

Reacting the title compound with an orthoester, such as triethyl orthoformate, provides a direct route to 4-aminoquinazoline derivatives. The primary amine attacks the orthoester, leading to the elimination of ethanol and formation of an intermediate. A subsequent intramolecular cyclization involving the sulfonamide nitrogen, followed by the elimination of a second ethanol molecule, yields the cyclized product. A final tautomerization and elimination of a third ethanol molecule leads to the aromatic quinazoline.

Caption: Workflow for Quinazoline Synthesis.

Protocol 2: Synthesis of 6-Chloro-1-(methylsulfonyl)-1H-quinazolin-4-one

This protocol employs a robust two-step, one-pot procedure using formic acid and subsequent cyclization.

Materials:

• N-(2-Amino-5-chlorophenyl)methanesulfonamide (1 equiv.)

• Formic Acid (98-100%) (solvent and reagent)

• Phosphorus oxychloride (POCl₃) (optional, for dehydration)

Procedure:

• Formylation: In a 50 mL flask, suspend N-(2-Amino-5-chlorophenyl)methanesulfonamide (2.19 g, 10 mmol) in formic acid (20 mL).

• Reaction - Step 1: Heat the mixture to reflux for 4-5 hours. This step forms the N-(2-(formamido)-5-chlorophenyl)methanesulfonamide intermediate.

  • Rationale: Formic acid acts as both the solvent and the acylating agent. The primary amine is selectively acylated due to its significantly higher nucleophilicity compared to the sulfonamide nitrogen.

• Monitoring Step 1: The progress of the formylation can be monitored by taking an aliquot, quenching it with water, and analyzing by TLC.

• Cyclization - Step 2: After cooling slightly, carefully add phosphorus oxychloride (1 mL, ~11 mmol) dropwise to the reaction mixture. Heat the mixture again to reflux for an additional 2-3 hours.

  • Rationale: POCl₃ is a powerful dehydrating agent that promotes the intramolecular cyclization by activating the formyl group, leading to the formation of the quinazolinone ring.

• Workup: Cool the reaction mixture to room temperature and pour it carefully onto 100 g of crushed ice with vigorous stirring.

• Isolation: A precipitate will form. Adjust the pH to ~7-8 with a concentrated ammonium hydroxide solution. Filter the solid, wash thoroughly with cold water, and dry under vacuum.

• Purification: The crude product can be recrystallized from glacial acetic acid or purified by column chromatography to yield the pure quinazolinone.

Data Summary:

C1 Source	Dehydrating Agent	Reaction Temp (°C)	Typical Yield (%)
Formic Acid	POCl₃	100-110	75-85
Triethyl Orthoformate	Acetic Anhydride	120-130	70-80
Acetyl Chloride	Polyphosphoric Acid (PPA)	140-150	65-75

Conclusion and Future Outlook

N-(2-Amino-5-chlorophenyl)methanesulfonamide is a highly valuable and versatile precursor for constructing a diverse array of nitrogen-containing heterocycles. The protocols detailed herein for the synthesis of benzimidazoles and quinazolines demonstrate its utility and provide a reliable foundation for further exploration. The distinct reactivity of its two nitrogen centers, modulated by electronic and steric factors, allows for sequential and controlled cyclization strategies. Researchers in drug development can leverage this scaffold to rapidly generate libraries of novel compounds, confident in the robustness and reproducibility of these foundational synthetic methods.

References

• Karnakar, K., et al. (2011). CAN/TBHP catalyzed synthesis of quinazolines from benzylamines and 2-aminobenzophenones. Tetrahedron Letters, 52(41), 5352-5355. [Link]

• Wang, D., & Gao, G. (2013). Quinazoline derivatives: synthesis and bioactivities. Chemistry Central Journal, 7(1), 95. [Link]

• Wright, J. B. (1951). The Chemistry of the Benzimidazoles. Chemical Reviews, 48(3), 397-541. [Link]

• Patel, M. V., et al. (2012). A practical and efficient synthesis of 1, 4-benzodiazepine-2, 5-diones. Synthetic Communications, 42(1), 1-8. [Link]

• Bhanage, B. M., et al. (2018). Molecular iodine-catalyzed C-H bond amination for the synthesis of quinazoline derivatives using oxygen as an oxidant. The Journal of Organic Chemistry, 83(3), 1437-1444. [Link]

Application Notes &amp; Protocols: Synthesis of Benzothiazoles Utilizing N-(2-Amino-5-chlorophenyl)methanesulfonamide

Introduction: The Enduring Significance of the Benzothiazole Scaffold

The benzothiazole core, a bicyclic system comprising a benzene ring fused to a thiazole ring, represents a privileged scaffold in the realms of medicinal chemistry, materials science, and industrial applications.[1][2][3] First synthesized by A.W. Hoffmann in 1887, this heterocyclic motif has captivated chemists for over a century due to its versatile reactivity and the remarkable biological activities exhibited by its derivatives.[2] Benzothiazole-containing compounds have demonstrated a broad spectrum of pharmacological properties, including antitumor, antimicrobial, anticonvulsant, anti-inflammatory, and antidiabetic activities.[3][4][5] Beyond their therapeutic potential, these scaffolds are integral components in industrial processes, serving as vulcanization accelerators and antioxidants.[1]

The synthetic versatility of the benzothiazole nucleus allows for the introduction of diverse substituents, enabling the fine-tuning of its physicochemical and biological properties.[1][5] Consequently, the development of efficient and robust synthetic methodologies for accessing novel benzothiazole derivatives remains an active and important area of chemical research.[4][6]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on a proposed synthetic strategy to access benzothiazoles starting from N-(2-Amino-5-chlorophenyl)methanesulfonamide. While direct literature precedent for this specific transformation is limited, the protocols and methodologies presented herein are grounded in well-established principles of benzothiazole synthesis and the known reactivity of related functional groups.

Proposed Synthetic Strategy: A Logic-Driven Approach

The most prevalent and direct route to 2-substituted benzothiazoles involves the condensation of a 2-aminothiophenol with an appropriate electrophile, such as an aldehyde, carboxylic acid, or nitrile.[2][6][7] Our starting material, N-(2-Amino-5-chlorophenyl)methanesulfonamide, possesses the requisite ortho-amino functionality but lacks the crucial thiol group. Therefore, a key strategic consideration is the introduction of a sulfur atom at the position ortho to the amino group.

A plausible and efficient approach involves a two-step sequence:

• Diazotization and Thiolation: Conversion of the primary aromatic amine to a diazonium salt, followed by nucleophilic substitution with a sulfur source to generate the corresponding 2-aminothiophenol derivative.

• Condensative Cyclization: Reaction of the in-situ generated or isolated 2-aminothiophenol with a suitable aldehyde to afford the target benzothiazole.

This strategy leverages the well-established Sandmeyer-type reaction for the introduction of the thiol group, followed by a classic benzothiazole synthesis protocol. The methanesulfonamide and chloro substituents are expected to be tolerated under these reaction conditions, allowing for the synthesis of a specifically functionalized benzothiazole core.

Visualizing the Pathway: A Proposed Synthetic Workflow

Figure 1: Proposed two-step synthesis of a substituted benzothiazole from N-(2-Amino-5-chlorophenyl)methanesulfonamide.

Detailed Experimental Protocols

PART 1: Synthesis of 2-Amino-5-chloro-6-thiophenol methanesulfonamide (Intermediate C)

This protocol is adapted from established procedures for the synthesis of aminothiophenols from anilines.

Materials:

• N-(2-Amino-5-chlorophenyl)methanesulfonamide (1.0 eq)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Sodium Disulfide (Na₂S₂)

• Deionized Water

• Ice

• Diethyl Ether

• Sodium Sulfate (Na₂SO₄)

Procedure:

• Diazotization:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, suspend N-(2-Amino-5-chlorophenyl)methanesulfonamide (1.0 eq) in a mixture of concentrated HCl and deionized water at 0-5 °C (ice bath).

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, ensuring the temperature remains below 5 °C.

  • Stir the reaction mixture at 0-5 °C for 30 minutes to ensure complete formation of the diazonium salt. The formation of a clear solution may be observed.

• Thiolation:

  • In a separate flask, prepare a solution of sodium disulfide (Na₂S₂) in deionized water.

  • Slowly add the freshly prepared diazonium salt solution to the sodium disulfide solution at room temperature. Vigorous nitrogen evolution will be observed.

  • After the addition is complete, stir the reaction mixture at room temperature for 2 hours, then heat to 50-60 °C for 1 hour to ensure complete reaction.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and acidify with concentrated HCl to precipitate the crude thiophenol.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-Amino-5-chloro-6-thiophenol methanesulfonamide.

  • The crude product can be used in the next step without further purification, or it can be purified by column chromatography on silica gel.

PART 2: Synthesis of 6-Chloro-N-(2-(R)-benzo[d]thiazol-7-yl)methanesulfonamide (Final Product E)

This protocol is based on the widely used condensation reaction between 2-aminothiophenols and aldehydes.[2][6]

Materials:

• 2-Amino-5-chloro-6-thiophenol methanesulfonamide (1.0 eq)

• Substituted Aldehyde (R-CHO) (1.1 eq)

• Ethanol

• 30% Hydrogen Peroxide (H₂O₂)

• Concentrated Hydrochloric Acid (HCl)

• Deionized Water

• Ethyl Acetate

• Sodium Bicarbonate (NaHCO₃)

• Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup:

  • In a round-bottom flask, dissolve the crude or purified 2-Amino-5-chloro-6-thiophenol methanesulfonamide (1.0 eq) in ethanol.

  • Add the substituted aldehyde (1.1 eq) to the solution.

• Cyclization and Oxidation:

  • To the stirred solution, add a mixture of 30% hydrogen peroxide and concentrated HCl dropwise at room temperature.[2] An exothermic reaction may be observed; maintain the temperature with a water bath if necessary.

  • After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, pour the mixture into ice-cold water.

  • Neutralize the solution with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the pure 6-Chloro-N-(2-(R)-benzo[d]thiazol-7-yl)methanesulfonamide.

Characterization and Data Analysis

The synthesized benzothiazole derivatives should be thoroughly characterized to confirm their structure and purity.

Table 1: Key Analytical Techniques for Product Characterization

Technique	Expected Observations
¹H NMR	Appearance of characteristic signals for the benzothiazole ring protons and the protons of the 'R' substituent. The chemical shifts will be influenced by the electronic nature of the substituents.
¹³C NMR	Characteristic signals for the carbon atoms of the benzothiazole core, including the C2 carbon, and the carbons of the 'R' group.
Mass Spec.	The molecular ion peak corresponding to the calculated molecular weight of the target compound. Fragmentation patterns can provide further structural information.
FT-IR	Characteristic absorption bands for the C=N stretching of the thiazole ring, and other functional groups present in the molecule.
HPLC	A single major peak indicating the purity of the final compound.

Causality and Experimental Choices

• Choice of Diazotization/Thiolation: This is a classic and reliable method for introducing a thiol group onto an aromatic ring, starting from a primary amine. The use of sodium disulfide as the sulfur source is a common and effective choice.

• Oxidative Cyclization: The condensation of a 2-aminothiophenol with an aldehyde initially forms a benzothiazoline intermediate, which is then oxidized to the aromatic benzothiazole.[8] Hydrogen peroxide in the presence of an acid is a mild and efficient oxidizing system for this transformation.[2]

• Solvent and Temperature: Ethanol is a suitable solvent for the cyclization reaction as it dissolves both the reactants and reagents. The reaction is typically carried out at room temperature for convenience and to minimize side reactions.

• Purification: Column chromatography is a standard and effective method for purifying the final benzothiazole derivatives from any unreacted starting materials or byproducts.

Trustworthiness and Self-Validation

The protocols described are designed to be robust and reproducible. Key to ensuring success is the careful control of reaction parameters, particularly temperature during the diazotization step. The progress of each reaction should be monitored by TLC to determine the optimal reaction time. The final product's identity and purity must be confirmed by a combination of the analytical techniques listed in Table 1. A successful synthesis will yield spectroscopic data consistent with the proposed structure and a high purity profile as determined by HPLC.

Conclusion

This application note provides a comprehensive and scientifically grounded guide for the synthesis of novel benzothiazole derivatives from N-(2-Amino-5-chlorophenyl)methanesulfonamide. By leveraging established synthetic methodologies and providing a clear, step-by-step protocol, researchers can confidently approach the synthesis of these valuable heterocyclic compounds. The inherent versatility of the final benzothiazole scaffold allows for further chemical modifications, opening avenues for the development of new therapeutic agents and advanced materials.

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• Methanesulfonamide: a Cosolvent and a General Acid Catalyst in Sharpless Asymmetric Dihydroxylations. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

• Synthesis and characterization of some novel benzothiazole derivatives. (n.d.). Jetir.Org. Retrieved February 15, 2026, from [Link]

• Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). (n.d.). PMC. Retrieved February 15, 2026, from [Link]

• Jacobsen epoxidation. (n.d.). Wikipedia. Retrieved February 15, 2026, from [Link]

• Process for the preparation of benzothiazoles. (n.d.). Google Patents.

• • Jacobsen-Katsuki Epoxidations. (2006, February 15). Wipf Group. Retrieved February 15, 2026, from [Link]

• N-(2-Amino-5-chlorophenyl)-2-bromobenzenesulfonamide. (n.d.). PMC. Retrieved February 15, 2026, from [Link]

• Synthesis, Characterization and Antioxidant Action of Benzothiazole Based Compounds. (2025, April 10). International Journal of Pharmaceutical Research and Applications. Retrieved February 15, 2026, from [Link]

• Applications of aryl-sulfinamides in the synthesis of N-heterocycles. (n.d.). RSC Publishing. Retrieved February 15, 2026, from [Link]

• N-(5-amino-2-chlorophenyl)methanesulfonamide (C7H9ClN2O2S). (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

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• 8. sfera.unife.it [sfera.unife.it]

Application Note: Comprehensive NMR Analysis of N-(2-Amino-5-chlorophenyl)methanesulfonamide

Abstract

This technical guide provides a detailed protocol and theoretical framework for the comprehensive Nuclear Magnetic Resonance (NMR) analysis of N-(2-Amino-5-chlorophenyl)methanesulfonamide, a key intermediate in pharmaceutical synthesis.[1] This document is designed for researchers, scientists, and drug development professionals, offering in-depth insights into sample preparation, 1D and 2D NMR data acquisition, and spectral interpretation for unambiguous structural elucidation and purity assessment. The methodologies described herein are grounded in established NMR principles to ensure scientific integrity and reproducible results.

Introduction: The Significance of N-(2-Amino-5-chlorophenyl)methanesulfonamide

N-(2-Amino-5-chlorophenyl)methanesulfonamide (Molecular Formula: C₇H₉ClN₂O₂S, Molecular Weight: 220.7 g/mol ) is a crucial building block in the synthesis of various pharmaceutically active compounds.[1] Its chemical structure, featuring a substituted aromatic ring with amine and sulfonamide functionalities, necessitates rigorous characterization to ensure identity and purity, which are critical for downstream applications in drug discovery and development. NMR spectroscopy stands as the most powerful analytical technique for providing detailed structural information of organic molecules in solution.[2][3] This application note outlines a systematic approach to the NMR analysis of this compound, ensuring accurate and reliable characterization.

Experimental Design and Rationale

The successful NMR analysis of N-(2-Amino-5-chlorophenyl)methanesulfonamide hinges on a well-defined experimental strategy. The causality behind each step, from sample preparation to the selection of specific NMR experiments, is crucial for obtaining high-quality, interpretable data.

Sample Preparation: The Foundation of High-Quality Spectra

Proper sample preparation is paramount for acquiring high-resolution NMR spectra. The goal is to create a homogeneous solution free of particulate matter and paramagnetic impurities, which can adversely affect the magnetic field homogeneity and lead to broadened spectral lines.[3]

Protocol for Sample Preparation:

• Analyte Purity: Ensure the N-(2-Amino-5-chlorophenyl)methanesulfonamide sample is of sufficient purity. Impurities will complicate spectral analysis.

• Mass Determination: Accurately weigh 5-10 mg of the solid sample for ¹H NMR and 20-50 mg for ¹³C NMR.[4]

• Solvent Selection: The choice of a deuterated solvent is critical.[5] Dimethyl sulfoxide-d₆ (DMSO-d₆) is highly recommended for this compound due to its excellent solvating power for polar molecules, including aromatic amines and sulfonamides.[1][6] Its residual proton signal appears at approximately 2.50 ppm, which is unlikely to overlap with the aromatic protons of the analyte.[7]

• Dissolution: Dissolve the weighed sample in 0.6-0.7 mL of DMSO-d₆ in a clean, dry vial.[8] Gentle vortexing or sonication may be used to facilitate dissolution.

• Filtration and Transfer: If any particulate matter is observed, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a standard 5 mm NMR tube.[8][9]

• Final Volume: Ensure the final sample height in the NMR tube is between 4 and 5 cm to be within the active volume of the NMR probe.[3]

NMR Instrumentation and Data Acquisition

The following parameters are recommended for a standard 400 MHz or 500 MHz NMR spectrometer.

Table 1: Recommended NMR Acquisition Parameters

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400 or 500 MHz	100 or 125 MHz
Solvent	DMSO-d₆	DMSO-d₆
Temperature	298 K	298 K
Pulse Angle	30-45°	30°
Spectral Width	-2 to 12 ppm	-10 to 220 ppm
Acquisition Time	2-4 s	1-2 s
Relaxation Delay	2-5 s	2 s
Number of Scans	16-64	1024-4096
Referencing	Residual DMSO at 2.50 ppm	DMSO-d₆ at 39.52 ppm

Workflow for NMR Analysis

The logical flow from sample preparation to final structural confirmation is depicted in the following diagram.

Figure 1: A comprehensive workflow for the NMR analysis of N-(2-Amino-5-chlorophenyl)methanesulfonamide.

Spectral Interpretation and Structural Elucidation

The chemical structure of N-(2-Amino-5-chlorophenyl)methanesulfonamide dictates a specific pattern of signals in its NMR spectra. A thorough understanding of substituent effects on chemical shifts and spin-spin coupling is essential for accurate interpretation.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show signals for the methyl, amino, sulfonamide, and aromatic protons.

• Methanesulfonamide (CH₃): A singlet is expected for the three equivalent protons of the methyl group, likely appearing in the range of 2.8-3.2 ppm.

• Amino (NH₂): A broad singlet is anticipated for the two amino protons. Its chemical shift can be variable (typically 4.0-6.0 ppm in DMSO-d₆) due to hydrogen bonding and exchange with trace water.[10] The addition of D₂O will cause this signal to disappear, confirming its assignment.

• Sulfonamide (NH): A singlet or broad singlet is expected for the sulfonamide proton, typically in the downfield region (8.0-10.0 ppm in DMSO-d₆) due to the electron-withdrawing nature of the sulfonyl group. This signal will also exchange with D₂O.

• Aromatic Protons (Ar-H): The trisubstituted aromatic ring will exhibit a distinct three-proton spin system.

  • H-3: This proton is ortho to the amino group and meta to the chlorine atom. It is expected to be the most upfield of the aromatic signals, appearing as a doublet.

  • H-4: This proton is meta to both the amino and chloro substituents. It will likely appear as a doublet of doublets.

  • H-6: This proton is ortho to the sulfonamide group and meta to the chlorine atom. Due to the deshielding effect of the sulfonamide, it is expected to be the most downfield aromatic proton, appearing as a doublet.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will provide information on the carbon framework.

• Methyl Carbon (CH₃): A single resonance is expected for the methyl carbon of the methanesulfonamide group, typically in the range of 35-45 ppm.

• Aromatic Carbons (Ar-C): Six distinct signals are anticipated for the aromatic carbons. The carbons directly attached to the electronegative nitrogen, chlorine, and sulfur atoms (C-1, C-2, and C-5) will have characteristic chemical shifts. Carbons bearing a proton (C-3, C-4, and C-6) can be distinguished using a DEPT-135 or HSQC experiment.

Advanced 2D NMR for Unambiguous Assignment

For complex molecules or to resolve any ambiguities in the 1D spectra, 2D NMR techniques are invaluable.[11][12]

• COSY (Correlation Spectroscopy): This homonuclear correlation experiment identifies protons that are spin-spin coupled.[12][13] For N-(2-Amino-5-chlorophenyl)methanesulfonamide, COSY will show correlations between the adjacent aromatic protons (H-3 with H-4, and H-4 with H-6), confirming their connectivity.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly attached to carbons.[11] It is instrumental in assigning the protonated aromatic carbons by linking the signals from the ¹H and ¹³C spectra.

• HMBC (Heteronuclear Multiple Bond Correlation): This technique reveals correlations between protons and carbons over two to three bonds, providing crucial information about the connectivity of quaternary carbons and different functional groups.

Conclusion

This application note provides a robust and scientifically sound framework for the comprehensive NMR analysis of N-(2-Amino-5-chlorophenyl)methanesulfonamide. By following the detailed protocols for sample preparation, data acquisition, and the systematic approach to spectral interpretation, researchers can confidently verify the structure and assess the purity of this important pharmaceutical intermediate. The integration of 1D and 2D NMR techniques ensures a self-validating system for complete and unambiguous molecular characterization.

References

Sources

• 1. N-(2-Amino-5-chlorophenyl)methane sulfonamide Supplier in Mumbai, N-(2-Amino-5-chlorophenyl)methane sulfonamide Trader, Maharashtra [chemicalmanufacturers.in]
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• 3. organomation.com [organomation.com]
• 4. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 5. Avance Beginners Guide - Solvent Selection [2210pc.chem.uic.edu]
• 6. Determination of Sulfonamides by NMR Spectroscopy -YAKHAK HOEJI | Korea Science [koreascience.kr]
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• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
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• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 12. creative-biostructure.com [creative-biostructure.com]
• 13. idc-online.com [idc-online.com]

Application Notes &amp; Protocols for In Vitro Evaluation of N-(2-Amino-5-chlorophenyl)methanesulfonamide Derivatives

Introduction: The Sulfonamide Scaffold in Modern Drug Discovery

The sulfonamide functional group is a cornerstone of medicinal chemistry, featured in a wide array of FDA-approved drugs. Its utility stems from its ability to act as a versatile pharmacophore, capable of forming key hydrogen bonds with biological targets. The N-(2-Amino-5-chlorophenyl)methanesulfonamide scaffold, in particular, presents a unique chemical framework. Its derivatives have been explored for a range of therapeutic applications, including the development of potent kinase inhibitors and other targeted agents for oncology.[1][2][3] This document provides a strategic guide and detailed protocols for the in vitro characterization of novel derivatives based on this scaffold, following a logical progression from broad-based screening to specific mechanism-of-action studies.

Strategic Workflow for Compound Characterization

The journey of a novel compound from synthesis to a viable lead candidate requires a systematic and multi-faceted evaluation. A typical workflow involves primary screening to identify biological activity, followed by secondary assays in more complex cellular systems to confirm this activity and assess cytotoxicity. Finally, mechanism-of-action (MOA) studies are conducted to validate that the compound engages its intended target and elicits the desired downstream biological response.

Caption: A logical workflow for characterizing novel chemical entities.

Part 1: Primary Biochemical Screening - Kinase Inhibition Profiling

Application Note: Why Start with a Kinase Panel?

Protein kinases are a large family of enzymes that play critical roles in cellular signaling and are frequently dysregulated in diseases like cancer, making them a major class of "druggable" targets.[4][5] Many small molecule inhibitors target the ATP-binding site, which is conserved across the kinome.[4] Given that sulfonamide-containing scaffolds have successfully yielded potent kinase inhibitors[2][3][6], a broad kinase panel screening is a logical and high-value starting point. This approach allows for:

• Target Identification: Discovering which kinase(s) the derivatives inhibit.

• Selectivity Assessment: Determining if the inhibition is specific to one kinase or spread across a family, which is crucial for predicting potential off-target effects.[4]

• Structure-Activity Relationship (SAR): Comparing the potency of different derivatives to understand which chemical modifications enhance activity and selectivity.

An ideal primary screen utilizes a cell-free biochemical assay format, which directly measures the compound's ability to inhibit the purified enzyme without the complexities of cellular uptake, metabolism, or efflux.[7]

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a universal method for assessing kinase activity by quantifying the amount of ATP remaining after the kinase reaction. A lower luminescence signal indicates higher kinase activity (more ATP consumed) and thus weaker inhibition.

Principle: The assay measures the activity of a kinase by quantifying the amount of ATP consumed during the phosphorylation of a substrate. The remaining ATP is converted into a luminescent signal by a luciferase enzyme.

Materials:

• Purified recombinant kinase of interest

• Specific peptide substrate for the kinase

• Kinase assay buffer (e.g., 20 mM Tris pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• ATP solution (at Km concentration for the specific kinase, if known)[7]

• N-(2-Amino-5-chlorophenyl)methanesulfonamide derivatives (dissolved in 100% DMSO)

• Known kinase inhibitor (positive control, e.g., Staurosporine)

• 100% DMSO (negative control)

• ATP detection reagent (e.g., Kinase-Glo®, Promega)

• White, opaque 96-well or 384-well assay plates

• Multichannel pipette and/or automated liquid handler

• Luminometer

Procedure:

• Compound Plating:

  • Prepare serial dilutions of the test derivatives and control inhibitor in 100% DMSO.

  • Transfer a small volume (e.g., 100 nL) of the DMSO solutions into the wells of the assay plate. The final DMSO concentration in the assay should be ≤1%.

  • Include wells with 100% DMSO only for "No Inhibition" (100% activity) and "No Kinase" (background) controls.

• Kinase Reaction Setup:

  • Prepare a master mix containing the kinase assay buffer and the specific peptide substrate.

  • Add the kinase to this master mix to create the "Enzyme Mix".

  • In a separate tube, prepare an "ATP Mix" by diluting the ATP stock to the desired final concentration in the kinase assay buffer.

• Reaction Initiation:

  • Dispense the Enzyme Mix into each well of the compound-plated assay plate.

  • Allow the plate to incubate for 10-15 minutes at room temperature to allow the compounds to interact with the kinase.

  • Initiate the kinase reaction by adding the ATP Mix to all wells.

• Reaction Incubation:

  • Shake the plate gently to mix.

  • Incubate the reaction at 30°C for a predetermined time (e.g., 60 minutes). The time should be within the linear range of the reaction.

• Signal Detection:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add the ATP detection reagent to all wells. This reagent stops the kinase reaction and initiates the luminescence reaction.

  • Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Read the luminescence on a plate reader.

Data Analysis & Presentation:

• Normalization:

  • Average the signal from the "No Inhibition" (DMSO) wells (representing 0% inhibition).

  • Average the signal from the "No Kinase" wells (representing 100% inhibition/background).

  • Calculate the percent inhibition for each compound concentration using the formula: % Inhibition = 100 * (1 - (Signal_Compound - Signal_100%Inh) / (Signal_0%Inh - Signal_100%Inh))

• IC50 Determination:

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic (4PL) curve to determine the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.[7]

Table 1: Hypothetical Kinase Inhibition Data for Selected Derivatives

Compound ID	Target Kinase	IC50 (nM)
Derivative A	PI3Kα	22
Derivative A	mTOR	230
Derivative B	PI3Kα	150
Derivative B	c-Met	>10,000
Derivative C	Src	8
Derivative C	Abl	12

Part 2: Secondary Cellular Assays - Antiproliferative Activity

Application Note: Bridging the Gap from Enzyme to Cell

A compound that is potent in a biochemical assay may not be effective in a cellular context.[8] Cell-based assays are essential for evaluating a compound's ability to cross the cell membrane, its stability in the cellular environment, and its effect on cell viability.[9][10] The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1] By testing the derivatives on cancer cell lines known to be dependent on the kinase identified in the primary screen, we can correlate biochemical potency with cellular efficacy. For example, if a compound inhibits PI3Kα, it should be tested on cell lines with activating PI3K mutations, such as MCF-7 (breast cancer) or HCT-116 (colon cancer).[2]

Protocol 2: Cell Viability Assessment Using MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is a yellow tetrazolium salt that is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell lines (e.g., HCT-116, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Clear, flat-bottomed 96-well cell culture plates

• Spectrophotometer (plate reader) capable of measuring absorbance at 550-570 nm

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 3,000-5,000 cells/well) in 100 µL of complete medium.[1]

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete medium. The final DMSO concentration should not exceed 0.5%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds.

  • Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubate for the desired treatment period (e.g., 72 hours).[1]

• MTT Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, 5% CO₂. During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization:

  • Carefully remove the medium from the wells.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Mix thoroughly by gentle shaking on a plate shaker for 5-10 minutes.

• Absorbance Measurement:

  • Read the absorbance of the formazan solution at 550 nm using a microplate reader.

Data Analysis & Presentation:

• Calculate Percent Viability:

  • % Viability = 100 * (Absorbance_Treated / Absorbance_VehicleControl)

• Determine GI50/IC50:

  • Plot the percent viability against the logarithm of the compound concentration.

  • Use non-linear regression (4PL curve) to calculate the GI50 (concentration for 50% growth inhibition) or IC50 (concentration for 50% inhibition of viability).

Table 2: Hypothetical Antiproliferative Activity in Cancer Cell Lines

Compound ID	Cell Line	Key Mutation	GI50 (nM)
Derivative A	HCT-116	PIK3CA	20
Derivative A	MCF-7	PIK3CA	130
Derivative C	K562	BCR-Abl	50
Derivative C	MDA-MB-231	KRAS, BRAF	>10,000

Part 3: Mechanism of Action (MOA) Elucidation

Application Note: Confirming On-Target Activity

After demonstrating that a compound has antiproliferative effects, it is crucial to confirm that this activity is a result of inhibiting the intended target. For a kinase inhibitor, this involves measuring the phosphorylation status of a known downstream substrate of that kinase. A potent and specific inhibitor should reduce the level of the phosphorylated protein without affecting the total amount of that protein. Western blotting is a robust and widely used technique for this purpose.[2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of 2-amino-5-aryl-3-benzylthiopyridine scaffold based potent c-Met inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reactionbiology.com [reactionbiology.com]
• 5. researchgate.net [researchgate.net]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reactionbiology.com [reactionbiology.com]
• 9. miltenyibiotec.com [miltenyibiotec.com]
• 10. news-medical.net [news-medical.net]

Technical Notes & Optimization

Preventing oxidation of the amino group in "N-(2-Amino-5-chlorophenyl)methanesulfonamide"

Welcome to the technical support center for "N-(2-Amino-5-chlorophenyl)methanesulfonamide." This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the handling and reactivity of this compound, with a specific focus on preventing the oxidation of its amino group. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the integrity of your experiments.

I. Frequently Asked Questions (FAQs)

Q1: My sample of N-(2-Amino-5-chlorophenyl)methanesulfonamide has changed color from a light solid to a darker, brownish hue upon storage. What is happening?

A1: The observed color change is a strong indicator of oxidation. Aromatic amines, such as the one in your compound, are susceptible to air oxidation, which can lead to the formation of highly colored polymeric byproducts. This process is often accelerated by exposure to light, heat, and atmospheric oxygen.

Q2: I'm observing unexpected peaks in my LC-MS/NMR analysis of a reaction involving this compound. Could this be due to oxidation?

A2: Yes, it is highly probable. The oxidation of the primary amino group can lead to a variety of byproducts, including nitroso, nitro, and imine derivatives, as well as polymeric materials. These will present as new and often complex signals in your analytical data.

Q3: How does the structure of N-(2-Amino-5-chlorophenyl)methanesulfonamide contribute to the susceptibility of the amino group to oxidation?

A3: The primary aromatic amino group is an electron-donating group, which increases the electron density of the aromatic ring and makes it more susceptible to oxidation. While the methanesulfonamide and chloro groups are electron-withdrawing, the lone pair of electrons on the nitrogen atom of the amino group is readily available for reaction with oxidizing agents.

Q4: Can I use standard antioxidants to stabilize my compound?

A4: While some general-purpose antioxidants might offer limited protection, their effectiveness can be variable and they may interfere with subsequent reactions.[1] A more robust and predictable approach is to employ specific strategies such as working under an inert atmosphere or using chemical protecting groups.

II. Understanding the Oxidation Pathway

The oxidation of the primary amino group in "N-(2-Amino-5-chlorophenyl)methanesulfonamide" can proceed through a radical mechanism, particularly in the presence of oxygen and light. The initial step is the abstraction of a hydrogen atom from the amino group to form an amino radical. This radical can then react further with oxygen to form a variety of oxidized species.

Caption: Schematic of an inert atmosphere reaction setup.

• Use of Antioxidants: In some cases, the addition of a radical scavenger can be beneficial. Aromatic amine antioxidants function by donating a hydrogen atom to reactive free radicals, interrupting the auto-oxidation process. [2]However, ensure the chosen antioxidant does not interfere with your desired reaction.

Antioxidant Type	Examples	Mechanism	Considerations
Hindered Phenols	BHT (Butylated hydroxytoluene)	Radical Scavenger	Can sometimes act as a pro-oxidant at high concentrations.
Aromatic Amines	Diphenylamine derivatives	Radical Scavenger	May compete in reactions involving the primary amine. [3][4]
Phosphites	Triphenyl phosphite	Hydroperoxide Decomposer	Can be oxidized to phosphates. [3]

Issue 3: The Need for a More Robust Solution - Chemical Protection

Q: My reaction conditions are harsh (e.g., strong oxidants, electrophiles), and an inert atmosphere is not sufficient to prevent side reactions with the amino group. What should I do?

A: In such cases, temporarily protecting the amino group is the most effective strategy. [5][6][7]A protecting group masks the reactivity of the amine, allowing you to perform other chemical transformations on the molecule. [6]The protecting group is then removed in a subsequent step to regenerate the free amine. [5] Common Amine Protecting Groups:

Carbamates are a popular choice for protecting amines as they are generally stable to a wide range of reaction conditions and can be selectively removed. [8]

Protecting Group	Abbreviation	Protection Reagent	Deprotection Conditions	Advantages	Disadvantages
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc)₂O	Strong acid (e.g., TFA, HCl) [8]	Stable to many nucleophiles and catalytic hydrogenation.	Sensitive to strong acids.
Carboxybenzyl	Cbz or Z	Benzyl chloroformate	Catalytic hydrogenation (H₂, Pd/C) [8]	Stable to acidic and basic conditions.	Not compatible with reactions involving catalytic reduction.

| 9-Fluorenylmethoxycarbonyl | Fmoc | Fmoc-Cl or Fmoc-OSu | Base (e.g., piperidine) | Stable to acidic conditions and catalytic hydrogenation. | Sensitive to bases. |

IV. Experimental Protocol: Boc Protection of N-(2-Amino-5-chlorophenyl)methanesulfonamide

This protocol provides a step-by-step guide for the protection of the amino group with a tert-butoxycarbonyl (Boc) group.

Materials:

• N-(2-Amino-5-chlorophenyl)methanesulfonamide

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (NEt₃) or N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add N-(2-Amino-5-chlorophenyl)methanesulfonamide (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous DCM or THF under an inert atmosphere (nitrogen or argon).

• Addition of Base: Add triethylamine or DIPEA (1.2 eq) to the solution and stir for 5 minutes at room temperature.

• Addition of Boc Anhydride: Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same anhydrous solvent to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract with DCM.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure Boc-protected compound.

Caption: Workflow for Boc protection of the amino group.

V. Purification of Aromatic Amines

Should your sample of N-(2-Amino-5-chlorophenyl)methanesulfonamide already be oxidized, purification may be necessary before use.

• Column Chromatography: This is a standard method for separating the desired amine from more polar, colored oxidation byproducts. A silica gel column with a suitable solvent system (e.g., hexanes/ethyl acetate) is typically effective.

• Distillation: For crude amine mixtures obtained from reduction reactions, distillation can be an effective purification method. [9]This involves mixing the crude amine with an aqueous alkali metal hydroxide solution followed by distillation. [9]* Recrystallization: If the compound is a solid, recrystallization from an appropriate solvent can be a simple and effective way to remove impurities.

• Schiff Base Immobilization: For complex mixtures, primary amines can be selectively captured on a solid support functionalized with an aldehyde. The immobilized amine can then be washed to remove impurities and subsequently released by hydrolysis under acidic conditions. [10]

VI. References

• Aromatic Amine Antioxidants: Key to Long-Term Thermal Stability.

• Inert atmosphere Definition - Organic Chemistry II Key Term - Fiveable.

• Process for the purification of aromatic amines - Google Patents.

• Air-free technique - Wikipedia.

• Stabilized aromatic amines - US2664445A - Google Patents.

• Aromatic Amines Antioxidants - Performance Additives.

• Inert Atmospheric Methods - Chemistry LibreTexts.

• Inert Atmosphere - YouTube.

• Introduction to amine protection strategies in organic synthesis - Benchchem.

• Protective Groups - Organic Chemistry Portal.

• Transferring Methods - Inert Atmospheric Methods - Chemistry LibreTexts.

• DIFFERENT METHODS OF EXTRACTION, REDUCTION AND PURIFICATION OF AROMATIC AMINES FROM TEXTILE MATERIALS.

• Research Progress of Antioxidant Additives for Lubricating Oils - MDPI.

• Aromatic secondary amines as antioxidants for polyolefins: Part 1--9,10-Dihydroacridine (acridan) derivatives.

• Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry - PMC.

• Protection of Amino Groups in Synthesis - Chemistry LibreTexts.

• Protecting Groups for Amines: Carbamates - Master Organic Chemistry.

• Protecting Groups - Organic Synthesis.

• N-(2-Amino-5-chlorophenyl)methane sulfonamide.

• N-(2-Amino-5-chlorophenyl)-2-bromobenzenesulfonamide - PMC - NIH.

• Purification of primary amines using Schiff base immobilization - Chemistry Stack Exchange.

• 2-Amino-5-chlorobenzenesulfonamide synthesis - ChemicalBook.

• Amine Synthesis - Study Mind.

• Circumventing Mukaiyama oxidation: selective S–O bond formation via sulfenamide–alcohol coupling - Beilstein Journals.

• Practical N-Hydroxyphthalimide-Mediated Oxidation of Sulfonamides to N-Sulfonylimines - Semantic Scholar.

• Synthesis of Diazepam with (2-amino-5-chlorophenyl)(phenyl)methanone - ECHEMI.

• Preparation method of 2-methyl-5-aminobenzenesulfonamide - Google Patents.

• Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications - MDPI.

• Oxidation of Sulfonamides to N‐Sulfonylimines and Plausible Pathway. - ResearchGate.

• Study of the Process of Electrochemical Oxidation of Active Pharmaceutical Substances on the Example of Nitrofurazone ((2E)-2-[(5-Nitro-2-furyl)methylene]hydrazine Carboxamide) - MDPI.

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• 9. US8455691B2 - Process for the purification of aromatic amines - Google Patents [patents.google.com]
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Common impurities in "N-(2-Amino-5-chlorophenyl)methanesulfonamide" synthesis

Executive Summary: The Molecule & The Challenge

N-(2-Amino-5-chlorophenyl)methanesulfonamide is a critical scaffold in the development of kinase inhibitors and GPCR ligands.[1] Its structural integrity relies on the precise positioning of the sulfonamide group (meta to the chlorine) and the free amine (para to the chlorine).

Users frequently encounter three classes of impurities that compromise yield and biological assay data:

• Regioisomers: Arising from non-selective synthesis routes.

• De-halogenated Byproducts: Resulting from aggressive reduction conditions.

• Bis-sulfonylated Species: Caused by poor stoichiometry control.[1]

This guide provides an authoritative troubleshooting framework, moving beyond basic recipes to the mechanistic "why" and "how" of impurity control.

The "Gold Standard" Synthetic Pathway

To avoid the critical regio-selectivity issues inherent in starting from 4-chloro-1,2-phenylenediamine (which favors the wrong isomer), the Nitro-Reduction Route is the industry standard.[1] This pathway locks the regiochemistry early using 5-chloro-2-nitroaniline.[1]

Figure 1: Optimized Synthesis & Impurity Genesis

Caption: Mechanistic pathway highlighting the critical divergence points where impurities A, B, and C are formed.

Troubleshooting Guide: FAQs & Solutions

Issue 1: "I see a persistent impurity at M-34 in my Mass Spec."

Diagnosis: Dechlorination (Protodehalogenation). If you used catalytic hydrogenation (Pd/C, H2) to reduce the nitro group, you likely stripped the chlorine atom. Palladium is an excellent catalyst for hydrodechlorination.

• The Fix: Switch to a Chemical Reduction method. Iron powder (Fe) with Ammonium Chloride (NH4Cl) or Tin(II) Chloride (SnCl2) are chemoselective for the nitro group and will leave the aryl chloride intact.

• Alternative: If you must use hydrogenation, use Sulfided Platinum on Carbon (Pt(S)/C) or add an inhibitor like ethylenediamine to poison the catalyst against dehalogenation.

Issue 2: "My product contains a 'double-mass' impurity that resists recrystallization."

Diagnosis: Bis-Sulfonylation. The sulfonamide nitrogen still has an acidic proton.[1] In the presence of excess Methanesulfonyl Chloride (MsCl) and base, a second Ms group adds, forming N-(methanesulfonyl)-N-(5-chloro-2-nitrophenyl)methanesulfonamide.[1]

• The Fix:

  • Prevention: Add MsCl dropwise at 0°C. Do not exceed 1.1 equivalents.

  • Correction: If the impurity exists, treat the crude mixture with aqueous NaOH in Methanol (mild hydrolysis). The second sulfonyl group is much more labile and will cleave off, returning the mono-sulfonamide target.

Issue 3: "The product is colored (Yellow/Orange) despite showing clean NMR."

Diagnosis: Azo/Azoxy Contamination. Nitro reduction proceeds through nitroso and hydroxylamine intermediates. If the reduction stalls or the pH is too high, these intermediates condense to form highly colored azo or azoxy dimers. These are potent chromophores, visible even at <0.1% levels.

• The Fix: Ensure your reduction is vigorous (reflux) and complete.[2] For Fe/NH4Cl reductions, ensure sufficient mixing (mechanical stirring recommended due to heavy slurry). Filtration through Celite/Silica is mandatory to remove these polar/colored oligomers.

Technical Data: Impurity Profile & Control

Impurity Name	Structure Description	Origin	Relative Retention (RP-HPLC)	Control Strategy
Impurity A (Bis-Ms)	N,N-bis(methanesulfonyl) moiety	Step 1: Over-reaction	> 1.2 (Late eluting)	Hydrolysis (NaOH/MeOH)
Impurity B (Des-Cl)	N-(2-aminophenyl)methanesulfonamide	Step 2: Pd/C reduction	< 0.8 (Early eluting)	Use Fe/NH4Cl or Pt(S)/C
Impurity C (Regio)	N-(2-amino-4-chlorophenyl)...[1]	Wrong Starting Material	~ 1.0 (Co-eluting)	Do not use diamine route
Impurity D (Dimer)	Azoxy dimer	Step 2: Stalled reduction	>> 1.5 (Very late)	Silica filtration

Validated Experimental Protocol

Objective: Synthesis of N-(2-Amino-5-chlorophenyl)methanesulfonamide (High Purity)

Step 1: Sulfonylation[1]

• Charge a reaction flask with 5-chloro-2-nitroaniline (1.0 equiv) and Dichloromethane (DCM) (10 vol).

• Add Pyridine (2.0 equiv). Cool to 0°C.

• Add Methanesulfonyl chloride (MsCl) (1.1 equiv) dropwise over 30 mins. Exothermic.

• Stir at RT for 4 hours. Monitor by TLC/HPLC.

• Workup: Wash with 1N HCl (to remove pyridine), then Brine. Dry organic layer (Na2SO4) and concentrate.[3]

• Checkpoint: If Bis-Ms impurity > 5%, reflux crude in MeOH/1N NaOH (1:[1]1) for 30 mins, then re-acidify and extract.

Step 2: Chemoselective Reduction (Fe/NH4Cl Method)[1]

• Dissolve the nitro-intermediate (from Step 1) in Ethanol/Water (4:1) .

• Add Ammonium Chloride (5.0 equiv) and Iron Powder (325 mesh, 5.0 equiv).

• Heat to Reflux (80°C) with vigorous stirring for 2–4 hours.

  • Note: The reaction turns from yellow to black (iron oxide sludge).

• Filtration: Filter hot through a Celite pad to remove iron residues. Wash pad with hot ethanol.

• Isolation: Concentrate filtrate. Dilute with water. The product usually precipitates as an off-white solid.[1] Filter and dry.[3]

References

• Beilstein Journal of Organic Chemistry : "A chemoselective and continuous synthesis of m-sulfamoylbenzamide analogues." (Discusses chemoselectivity of sulfonyl chlorides with anilines).

• BenchChem Protocols : "Selective Reduction of (2-Chloro-6-nitrophenyl)methanamine." (Detailed protocol for reducing nitro groups in the presence of aryl chlorides).

• National Institutes of Health (PMC) : "Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides."[1] (Provides experimental details on sulfonylation conditions and workups).

• PubChem : "2-Amino-5-chlorobenzophenone."[1][4] (Structural analog data and reduction methodologies). [1]

Sources

• 1. 2-Amino-5-chloro-2'-fluorobenzophenone | C13H9ClFNO | CID 69912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN108191684A - The preparation method of 2- methylamino -5- chlorobenzophenones - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Literature review of "N-(2-Amino-5-chlorophenyl)methanesulfonamide" applications and limitations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical review of N-(2-Amino-5-chlorophenyl)methanesulfonamide, a critical intermediate in the synthesis of targeted cancer therapeutics. We will explore its primary application, compare the synthetic strategies it enables against viable alternatives, and provide detailed experimental protocols to ground the discussion in practical, reproducible science.

Introduction: The Strategic Importance of a Key Building Block

N-(2-Amino-5-chlorophenyl)methanesulfonamide (CAS No. 42783-30-2) is a substituted aniline derivative whose significance in medicinal chemistry is tied directly to its role as a key precursor for the synthesis of highly potent and specific kinase inhibitors. While not a therapeutic agent itself, its precisely arranged functional groups—a nucleophilic aniline, an electron-withdrawing sulfonamide, and a directing chloro group—make it an ideal building block for constructing the complex architecture of modern pharmaceuticals.

Its most notable application is in the industrial synthesis of Nilotinib (Tasigna®) , a second-generation tyrosine kinase inhibitor approved for the treatment of chronic myelogenous leukemia (CML) in patients resistant to first-line therapy.[1][2][3][4] The sulfonamide moiety, in particular, is a well-established pharmacophore in a wide range of drugs, contributing to their biological activity as anticancer agents, HIV inhibitors, and antimicrobial drugs.[5][6] This guide will focus on the utility of N-(2-Amino-5-chlorophenyl)methanesulfonamide within the context of Nilotinib synthesis, providing a framework for evaluating its efficiency and strategic value compared to alternative synthetic routes.

Core Application: Synthesis of the Nilotinib Amide Bond

The primary function of N-(2-Amino-5-chlorophenyl)methanesulfonamide is to serve as the aniline-containing fragment that forms the critical central amide bond in Nilotinib. The overall synthesis converges two complex intermediates: a pyrimidine-pyridine core (the "acid fragment") and a substituted aniline (the "amine fragment"). N-(2-Amino-5-chlorophenyl)methanesulfonamide is a variation of this amine fragment.

The general synthetic disconnection is illustrated below:

Caption: Retrosynthetic analysis of Nilotinib.

The aniline nitrogen of N-(2-Amino-5-chlorophenyl)methanesulfonamide acts as the nucleophile that attacks the activated carboxyl group of the pyrimidine fragment, typically facilitated by a coupling agent, to form the final amide linkage.

Comparative Analysis of Synthetic Routes

The industrial viability of a drug synthesis pathway is determined by factors such as overall yield, cost of goods, process safety, and purity of the final active pharmaceutical ingredient (API). While N-(2-Amino-5-chlorophenyl)methanesulfonamide is a viable intermediate, several alternative strategies for synthesizing Nilotinib exist. Below, we compare the route involving our target intermediate with a prominent alternative.

Feature	Route A: Amide Coupling with Pre-formed Sulfonamide	Route B: Late-Stage Sulfonylation (Buchwald Synthesis)
Key Intermediates	1. N-(2-Amino-5-chlorophenyl)methanesulfonamide2. 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoic acid	1. 3-Amino-5-bromobenzotrifluoride2. 4-Methylimidazole3. 4-pyrimidin-3-yl-pyrimidine-2-amine
Strategy	Builds the sulfonamide-aniline fragment separately before the main amide coupling.	Forms the core structure first and introduces the sulfonamide or a related group in a later step, often via cross-coupling.[7]
Advantages	- Isolation of intermediates can lead to higher purity control.- Avoids exposing complex molecules to harsh sulfonylation conditions.	- Potentially shorter overall reaction time (~24 hours).[7]- High regioselectivity in key steps reduces the need for extensive purification.[7]
Limitations	- May involve more overall synthetic steps.- The synthesis of the sulfonamide intermediate itself adds to the process.	- Relies on palladium catalysis, which can be expensive and requires removal from the final product.- Starting materials can be more costly.
Reported Yields	Variable; often involves steps with moderate yields (e.g., 25-30% in some early routes).[4]	Generally high-yielding steps.[7]
Scalability	Proven scalability in commercial production.[7]	Well-suited for modern flow-chemistry based synthesis, which offers excellent scalability and safety.[7]

Expert Analysis: The choice between these routes represents a classic process chemistry trade-off. Route A is a more traditional, convergent approach. Its strength lies in its modularity; the two key fragments are prepared and purified independently, which can simplify quality control before the crucial and often costly final coupling step. However, it may not be the most step-economical route.

Route B , representing the Buchwald synthesis, is a more modern and elegant approach that leverages powerful organometallic cross-coupling reactions.[7] It is often more efficient in terms of step count and time.[7] Its primary advantage is the high regioselectivity, which avoids the formation of difficult-to-separate isomers—a significant drawback in some earlier Nilotinib syntheses.[7] However, the reliance on palladium catalysts introduces challenges related to cost and the critical need for metal impurity removal from the API.

Experimental Protocols

To provide a practical context, we detail the synthesis of a key sulfonamide-containing aniline intermediate and its subsequent coupling. These protocols are synthesized from common procedures described in the chemical literature and patents.

Protocol 1: Synthesis of a Representative Intermediate: 2-Amino-5-chlorobenzenesulfonamide

This protocol describes the synthesis of a structurally related and commercially relevant sulfonamide intermediate, illustrating the core chemical transformation.

Workflow Diagram:

Caption: Workflow for the synthesis of 2-Amino-5-chlorobenzenesulfonamide.

Step-by-Step Methodology:

• Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine o-aminobenzenesulfonamide (1.72 g, 1.0 equiv) and chloroform.

• Initiation: Add N-chlorosuccinimide (NCS) (1.32 g, 1.0 equiv) to the mixture.[8]

• Reaction: Heat the reaction mixture to reflux and maintain stirring for 3 hours. Monitor the reaction progress using thin-layer chromatography (TLC).[8]

• Purification: Upon completion, cool the mixture to room temperature. Concentrate the solvent under reduced pressure.

• Isolation: Purify the crude residue by silica gel column chromatography to yield the final product, 2-amino-5-chlorobenzenesulfonamide. A reported synthesis using this method achieved a 95% yield.[8]

Protocol 2: General Amide Coupling to form Nilotinib Core

This protocol outlines a general procedure for the final amide bond formation, a critical step in many Nilotinib syntheses.

Step-by-Step Methodology:

• Activation: In an inert atmosphere, dissolve the carboxylic acid fragment (e.g., 4-methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]-benzoic acid, 1.0 equiv) in a suitable aprotic solvent such as N,N-Dimethylformamide (DMF).

• Coupling Agents: Add a coupling agent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 equiv) and an additive such as HOBt (Hydroxybenzotriazole) (1.1 equiv).[1]

• Base Addition: Add a non-nucleophilic base, such as DIPEA (N,N-Diisopropylethylamine) (2.0 equiv), to the mixture and stir for 15-20 minutes at room temperature.

• Aniline Addition: Add the aniline fragment (e.g., 5-(4-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)benzenamine, which would be formed from a precursor like N-(2-Amino-5-chlorophenyl)methanesulfonamide in a full synthesis) (1.0 equiv) to the activated mixture.[4]

• Reaction: Allow the reaction to proceed at room temperature or with gentle heating (e.g., 60 °C) for 12-24 hours, monitoring by TLC or LC-MS.[1][4]

• Workup: Upon completion, quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product via flash chromatography on a silica gel column to yield the final Nilotinib base.[1]

Limitations and Future Outlook

The primary limitation of using N-(2-Amino-5-chlorophenyl)methanesulfonamide is that its synthesis adds steps to the overall process compared to routes that utilize simpler, commercially available anilines. Furthermore, traditional amide coupling reactions can generate stoichiometric amounts of waste from the coupling agents, posing environmental and cost challenges at an industrial scale.

The future of pharmaceutical synthesis is trending towards more efficient and sustainable methods.[7] For intermediates like N-(2-Amino-5-chlorophenyl)methanesulfonamide, this means:

• Process Intensification: Developing continuous flow processes for its synthesis and subsequent use, which can improve safety, consistency, and throughput.

• Catalytic Solutions: Exploring catalytic (as opposed to stoichiometric) methods for amide bond formation would significantly reduce waste and improve the process's green credentials.

• Novel Analogs: While central to Nilotinib, the core structure of N-(2-Amino-5-chlorophenyl)methanesulfonamide serves as a template for creating novel aniline derivatives for use in the discovery of new kinase inhibitors and other targeted therapies.

References

• Synthesis of Novel Nilotinib Analogues and Biological Evaluation of Their Antiplatelet Activity and Functionality towards Cancer Cell Proliferation In Vitro. PMC. [Link]

• N-(2-Amino-5-chlorophenyl)-2-bromobenzenesulfonamide. PMC. [Link]

• Preparation method and intermediate of nilotinib. Patsnap. [Link]

• Nilotinib intermediates and preparation thereof.

• Designing an Industrially Scalable, Flow-Based Synthesis for the Production of Nilotinib. Columbia Academic Commons. [Link]

• New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. MDPI. [Link]

• Research and Development of a Novel Process for Nilotinib: A Bcr-Abl Inhibitor. ResearchGate. [Link]

Sources

• 1. Synthesis of Novel Nilotinib Analogues and Biological Evaluation of Their Antiplatelet Activity and Functionality towards Cancer Cell Proliferation In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation method and intermediate of nilotinib - Eureka | Patsnap [eureka.patsnap.com]
• 3. US20100016590A1 - Nilotinib intermediates and preparation thereof - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]
• 5. N-(2-Amino-5-chloro­phen­yl)-2-bromo­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation [mdpi.com]
• 7. Making sure you're not a bot! [academiccommons.columbia.edu]
• 8. 2-Amino-5-chlorobenzenesulfonamide synthesis - chemicalbook [chemicalbook.com]

Safety & Regulatory Compliance

N-(2-Amino-5-chlorophenyl)methanesulfonamide proper disposal procedures

Proper disposal of N-(2-Amino-5-chlorophenyl)methanesulfonamide requires strict adherence to protocols designed for halogenated nitrogenous organic compounds .[1] As a Senior Application Scientist, I must emphasize that the chlorine substituent at the 5-position and the aniline moiety dictate the waste stream.[1] Misclassification of this compound into non-halogenated streams is a frequent compliance violation that endangers downstream incineration equipment and personnel.

Chemical Profile & Critical Hazard Assessment

Before handling waste, you must understand the "Why" behind the disposal logic. This compound is not just "organic waste"; it is a halogenated aromatic amine .[1]

Property	Specification	Operational Implication
Compound Name	N-(2-Amino-5-chlorophenyl)methanesulfonamide	CAS: 926199-14-6 (Verify against specific batch COA)
Functional Groups	Sulfonamide ( ), Aniline ( ), Aryl Chloride ( )	Dual functionality (weakly acidic sulfonamide + basic aniline).[1]
Primary Hazard	Irritant / Aquatic Toxicity	H315, H319, H335 .[1] Likely toxic to aquatic life with long-lasting effects (H411/H412 inferred from chlorinated aniline class).[1]
Combustion Hazard	Hydrogen Chloride (HCl), SOx, NOx	CRITICAL: Incineration without scrubbers releases acid gas.[1]
Waste Class	Halogenated Organic	NEVER dispose of in "Non-Halogenated" or "Fuel Blending" streams.[1]

Waste Stream Segregation Logic (The "Why")

The presence of the Chlorine (Cl) atom is the deciding factor for disposal.

• The Error: Researchers often classify this as "General Organic Waste" because it is a solid intermediate.[1]

• The Consequence: Standard non-halogenated waste is often used for "fuel blending" (burned for energy in cement kilns). Chlorinated compounds release HCl and can form dioxins during this process.[1]

• The Rule: This compound must go to a facility equipped with acid gas scrubbers .[1] You must label it specifically as "Halogenated." [1]

Disposal Decision Tree

Figure 1: Decision logic for segregating chlorinated aniline derivatives. Note that even if dissolved in a non-halogenated solvent (like Methanol), the presence of the solute forces the entire volume into the Halogenated stream.[1]

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Compound, Filter Cakes, Contaminated PPE)

Applicable for: Expired reagent, reaction byproducts, contaminated gloves/paper towels.[1]

• Container Selection: Use a wide-mouth HDPE drum or a dedicated "Solid Waste" bucket lined with a heavy-duty (6-mil) polyethylene bag.[1]

  • Why: Polyethylene is resistant to the residual acidity/basicity of the amine/sulfonamide.

• Labeling:

  • Attach a hazardous waste tag immediately.[1]

  • Constituents: Write "N-(2-Amino-5-chlorophenyl)methanesulfonamide" (do not use abbreviations).

  • Hazard Checkbox: Check "Toxic" and "Irritant."[1]

  • Critical Tag: Write "Contains Halogens" prominently.[1]

• Packing:

  • Double-bag the material if it is a fine powder to prevent dust generation upon reopening at the disposal facility.[1]

  • Seal the liner with a zip-tie or tape; do not rely on the drum lid alone.[1]

Scenario B: Liquid Waste (Reaction Mixtures, Mother Liquors)

Applicable for: Filtrates from synthesis, HPLC waste.[1]

• Compatibility Check:

  • Ensure the carboy does not contain strong oxidizing agents (e.g., Nitric acid, Peroxides).[1] Anilines can react exothermically with oxidizers.[1]

  • Self-Validating Step: Check the pH of the waste stream. While sulfonamides are stable, keeping the waste neutral (pH 6-9) prevents unwanted precipitation or amine salt formation.[1]

• Segregation:

  • Pour into the Halogenated Solvent carboy.

  • Note: Even if you dissolved the compound in Methanol (non-halogenated), the solute carries the Chlorine atom.[1] Therefore, the entire mixture is now Halogenated Waste .

• Rinsing:

  • Triple-rinse empty reagent bottles with a compatible solvent (e.g., acetone).[1]

  • Add the rinsate to the Halogenated carboy, not the sink.

  • Deface the label on the empty bottle and discard as "Non-Hazardous Glass" (only after triple rinsing).

Emergency Response: Spill Management

If this compound is spilled, the primary risks are dust inhalation (solid) and skin absorption (aniline derivative).[1]

Spill Cleanup Workflow

Figure 2: Operational workflow for spill remediation.[1] Emphasis is placed on preventing dust generation for solids.[1]

Regulatory Compliance (RCRA & EPA)

For US-based laboratories, strict adherence to RCRA (Resource Conservation and Recovery Act) is mandatory.[1]

• Waste Codes:

  • While this specific CAS is not a "P" or "U" listed waste by default, it falls under Characteristic Waste if it exhibits toxicity.

  • D001 (Ignitable): Only if in flammable solvent.

  • Halogenated Solvents (F-List): If mixed with spent methylene chloride or chloroform.[1]

• Destruction Method:

  • The ultimate disposal method must be High-Temperature Incineration (typically >1100°C) with secondary combustion and acid gas scrubbing to capture HCl.[1]

References

• ChemicalBook. (n.d.).[1] N-(2-Amino-5-chlorophenyl)methanesulfonamide CAS 926199-14-6.[1][2] Retrieved from [1]

• PubChem. (n.d.).[1] Compound Summary: N-(5-amino-2-chlorophenyl)methanesulfonamide (Isomer Analog for Hazard Data). National Library of Medicine.[1] Retrieved from [1]

• US EPA. (2024). Hazardous Waste Generators: Managing Your Waste. Retrieved from [1]

• Thermo Fisher Scientific. (2024).[1][3] Safety Data Sheet: 2-Amino-5-chlorobenzophenone (Structural Analog for Aniline/Chloro hazards). Retrieved from [1]

Sources

• 1. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]
• 2. 926199-14-6 CAS MSDS (N-(2-amino-5-chlorophenyl)methanesulfonamide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]